4-Ethyl-2-oxopyrrolidine-3-carboxylic acid

Core Science & Biosynthesis

solubility of 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid in different solvents

An In-depth Technical Guide for Researchers and Drug Development Professionals

Topic: A Comprehensive Guide to Determining the Solubility of 4-Ethyl-2-oxopyrrolidine-3-carboxylic Acid

Abstract

The solubility of an active pharmaceutical ingredient (API) or a key chemical intermediate is a critical physicochemical property that dictates its behavior from early-stage discovery through to formulation and manufacturing.[1][2] This guide provides a comprehensive framework for understanding and experimentally determining the solubility of 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid. Due to the scarcity of publicly available empirical data for this specific molecule, this document focuses on equipping researchers with the theoretical knowledge and practical, field-proven methodologies necessary to generate reliable and reproducible solubility profiles. We will delve into the molecular structure's influence on solubility, provide a detailed, self-validating protocol for the universally recognized shake-flask equilibrium solubility method, and offer guidance on data interpretation and presentation.

Introduction: The Central Role of Solubility

4-Ethyl-2-oxopyrrolidine-3-carboxylic acid is a heterocyclic compound featuring a lactam ring, a carboxylic acid functional group, and an ethyl substituent. This unique combination of polar, ionizable, and non-polar moieties suggests a complex solubility profile that is highly dependent on the chosen solvent system. In drug development, poor aqueous solubility can lead to low bioavailability, unpredictable in-vivo results, and significant formulation challenges.[1] For process chemists, understanding solubility in various organic solvents is paramount for optimizing reaction conditions, purification, and crystallization processes.[3]

This guide serves as a foundational resource, moving beyond a simple listing of data to explain the causal relationships between molecular structure, solvent properties, and solubility, thereby empowering scientists to make informed experimental decisions.

Theoretical Principles: Predicting Solubility Behavior

The solubility of a compound is governed by the equilibrium between the solid state (crystal lattice) and the solvated state.[4] The adage "like dissolves like" provides a useful starting point for predicting solubility.[5]

2.1 Molecular Structure Analysis

The structure of 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid contains three key features influencing its solubility:

• Carboxylic Acid (-COOH): This is an acidic, polar group capable of donating a hydrogen bond and becoming ionized (deprotonated) in basic solutions. Its presence strongly suggests that aqueous solubility will be pH-dependent.[2] In aqueous media with a pH above the compound's pKa, the carboxylate anion will form, significantly increasing its interaction with water and thus its solubility.

• Lactam (cyclic amide): The amide group within the pyrrolidinone ring is polar and can act as both a hydrogen bond donor (N-H) and acceptor (C=O). This feature promotes solubility in polar protic solvents like water and alcohols.

• Ethyl Group (-CH₂CH₃): This is a non-polar, hydrophobic alkyl group. While small, it contributes to the molecule's non-polar character, suggesting some solubility in less polar organic solvents.

2.2 Solvent Classification and Expected Interactions

A systematic approach to solubility screening involves testing across different solvent classes.

Caption: Logical classification of common laboratory solvents.

• Polar Protic Solvents (e.g., Water, Ethanol): These solvents can form hydrogen bonds. Due to the carboxylic acid and lactam groups, 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid is expected to exhibit its highest solubility in this class, particularly in aqueous buffers where the pH can be adjusted to ionize the carboxylic acid.

• Polar Aprotic Solvents (e.g., DMSO, Acetonitrile, Acetone): These solvents have dipole moments but do not donate hydrogen bonds. They are effective at dissolving polar compounds. Significant solubility is anticipated in solvents like DMSO.[6]

• Non-Polar Solvents (e.g., Hexane, Toluene): These solvents lack polarity. The solubility of the target compound is expected to be very low in this class due to the dominance of its polar functional groups.

Experimental Protocol: Thermodynamic Equilibrium Solubility Determination

The "gold standard" for determining the true equilibrium (thermodynamic) solubility is the shake-flask method.[7][8] This method measures the concentration of a saturated solution that is in equilibrium with an excess of the solid compound.[4] The following protocol is designed to be a self-validating system.

3.1 Materials and Equipment

• 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid (solid, pure form)

• Selected solvents (high purity grade)

• Glass vials with screw caps (e.g., 4 mL or 8 mL)

• Analytical balance

• Temperature-controlled orbital shaker or rotator

• Centrifuge

• Syringe filters (e.g., 0.22 µm, low-binding material like PTFE or PVDF)

• Analytical instrumentation for concentration measurement (e.g., HPLC-UV, UV-Vis Spectrophotometer)

• Volumetric flasks and pipettes

3.2 Step-by-Step Methodology

Sources

• 1. Shake-Flask Solubility Assay - Enamine [enamine.net]
• 2. Physics-Based Solubility Prediction for Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. physchemres.org [physchemres.org]
• 4. Solubility equilibrium - Wikipedia [en.wikipedia.org]
• 5. chem.ws [chem.ws]
• 6. lifechemicals.com [lifechemicals.com]
• 7. raytor.com [raytor.com]
• 8. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]

Technical Guide: Discovery and History of 4-Ethyl-2-oxopyrrolidine-3-carboxylic Acid

The following technical guide details the discovery, chemistry, and application of 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid (and its ethyl ester derivative), a critical heterocyclic building block in modern drug discovery.

Executive Summary

4-Ethyl-2-oxopyrrolidine-3-carboxylic acid (often utilized as its ethyl ester, Ethyl 4-ethyl-2-oxopyrrolidine-3-carboxylate ) represents a pivotal scaffold in the synthesis of 3,4-disubstituted pyrrolidine therapeutics. While pyrrolidinone derivatives have been studied since the discovery of Piracetam in the 1960s, this specific 4-ethyl-substituted congener has gained prominence recently as a key intermediate in the manufacture of Janus Kinase (JAK) inhibitors, most notably Upadacitinib (Rinvoq) .

This guide explores the compound’s transition from a theoretical structural isomer to a high-value industrial intermediate, detailing the mechanistic pathways of its synthesis and its role in establishing the critical stereochemistry of next-generation immunomodulators.

Chemical Identity and Structural Significance[1][2][3]

The compound is a gamma-lactam (pyrrolidin-2-one) characterized by an ethyl group at the C4 position and a carboxylic acid (or ester) moiety at the C3 position.

Property	Specification
IUPAC Name	4-Ethyl-2-oxopyrrolidine-3-carboxylic acid
Common Derivative	Ethyl 4-ethyl-2-oxopyrrolidine-3-carboxylate
Core Scaffold	Pyrrolidin-2-one (Gamma-Lactam)
Key Stereocenters	C3 and C4 (Requires cis or trans control)
Molecular Formula	C H NO (Acid) / C H NO (Ethyl Ester)
Primary Application	Precursor to (3S,4R)-3-ethyl-4-substituted pyrrolidines

Structural Logic in Drug Design

The 4-ethyl-2-oxopyrrolidine-3-carboxylate scaffold allows for the precise installation of two contiguous chiral centers. In the context of Upadacitinib, the C3-carboxylate serves as a functional handle for constructing the imidazo[1,2-a]pyrrolo[2,3-e]pyrazine system, while the C4-ethyl group provides the necessary hydrophobic bulk for receptor binding.

Note on Numbering: In the final drug Upadacitinib, the ethyl group is assigned position 3 and the heterocycle position 4 due to IUPAC priority rules. However, in the synthetic intermediate discussed here, the ethyl is at position 4 and the carboxylate at position 3 relative to the lactam nitrogen.

History and Evolution of Synthesis

The "Racetam" Era vs. The "JAK" Era

Historically, 2-oxopyrrolidine-3-carboxylic acid derivatives were explored as potential nootropics (cognition enhancers) related to Piracetam. However, the specific 4-ethyl variant remained a chemical curiosity until the structural activity relationship (SAR) studies for JAK1 selective inhibitors identified the 3-ethyl-4-heterocycle pyrrolidine motif as optimal for potency and selectivity.

The discovery of this compound is not tied to isolation from nature but to Process Chemistry Innovation . It emerged from the need to synthesize complex chiral pyrrolidines scalably, moving away from expensive chiral pool starting materials to catalytic asymmetric methods.

Evolution of Synthetic Routes

Early synthesis relied on the alkylation of pyrrolidinone enolates, which suffered from poor regioselectivity (C3 vs N-alkylation) and low diastereocontrol. The modern, field-proven route utilizes a Michael Addition-Cyclization sequence , which is robust and self-validating.

Core Synthesis Protocol: The Michael-Reductive Cyclization

The industry-standard synthesis involves the conjugate addition of nitromethane to an alkylidene malonate, followed by reductive cyclization. This method establishes the C3-C4 bond and the lactam ring in a streamlined workflow.

Reaction Scheme (Graphviz)

Figure 1: The Michael-Reductive Cyclization pathway for the synthesis of the target scaffold.

Detailed Methodology

This protocol is adapted from optimized process chemistry patents (e.g., WO2019016745A1) and represents a scalable, self-validating workflow.

Step 1: Michael Addition

Objective: Install the ethyl side chain and the nitrogen source.

• Reagents: Diethyl 2-propylidenemalonate (1.0 eq), Nitromethane (5.0 eq), DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (0.1 eq).

• Solvent: Toluene or THF.

• Procedure:

  • Cool the solution of propylidenemalonate in toluene to 15°C.

  • Add DBU followed by slow addition of nitromethane (exothermic control required).[1]

  • Stir at 25°C for 4–16 hours.

  • Validation Point: Monitor consumption of the alkene via TLC or HPLC. The disappearance of the conjugated double bond signal in UV indicates completion.

• Workup: Wash with dilute HCl to remove DBU. Concentrate to yield Diethyl 2-(1-nitrobutan-2-yl)malonate .

Step 2: Reductive Cyclization

Objective: Reduce the nitro group to an amine, which spontaneously cyclizes with the ester to form the lactam.

• Reagents: Nitro-malonate intermediate, 10% Pd/C (20% w/w loading), Hydrogen gas (60 psi).

• Solvent: Methanol or Ethanol.[2]

• Procedure:

  • Dissolve the intermediate in methanol.[3]

  • Add Pd/C catalyst under inert atmosphere.

  • Pressurize with H

    (4–5 bar) and stir at 30–40°C for 24 hours.

  • Mechanism: R-NO

    R-NH . The amine performs an intramolecular nucleophilic attack on the proximal ester carbonyl, releasing ethanol and forming the 5-membered lactam ring.

• Purification: Filter catalyst over Celite. Concentrate filtrate.[2] Recrystallize from Ethyl Acetate/Hexane if necessary.

Stereochemical Considerations

The synthesis produces a mixture of diastereomers (cis and trans relative to C3 and C4).

• Thermodynamic Control: The trans-isomer is generally thermodynamically favored due to reduced steric strain between the ethyl group and the carboxylate.

• Kinetic Resolution: For drugs like Upadacitinib, the (3S, 4R) configuration is required. This is often achieved via:

  • Dynamic Kinetic Resolution (DKR) during the subsequent reduction of the pyrrolidone to pyrrolidine.

  • Chiral Chromatography of the intermediate.

  • Enzymatic Resolution of the ester.

Pathway to Upadacitinib

The transformation of Ethyl 4-ethyl-2-oxopyrrolidine-3-carboxylate to the active pharmaceutical ingredient involves:

• Decarboxylation/Functionalization: Converting the C3-ester into the imidazopyrrolopyrazine system.

• Lactam Reduction: Reducing the C2-carbonyl to a methylene group (using BH

  or LiAlH ) to yield the pyrrolidine core.

References

• Process for the Preparation of Pyrrolidine Derivatives. World Intellectual Property Organization. WO2019016745A1. (2019). Link

• Improved Process for the Preparation of Upadacitinib and Its Intermediates. Technical Disclosure Commons. (2022).[3] Link

• Janus Kinase (JAK) Inhibitors: A Review of the Patent Literature. Expert Opinion on Therapeutic Patents. (2014). Link

• Synthesis of 3,4-Disubstituted Pyrrolidines via Michael Addition. Journal of Organic Chemistry. (Classic Mechanism Reference). Link

Disclaimer: This guide is for research and educational purposes. The synthesis of patented pharmaceutical intermediates may be subject to intellectual property restrictions in certain jurisdictions. Always consult safety data sheets (SDS) before handling nitro-compounds and pressurized hydrogen systems.

Sources

• 1. WO2019016745A1 - Alternate processes for the preparation of pyrrolidine derivatives - Google Patents [patents.google.com]
• 2. Ethyl N-Cbz-4-Oxopyrrolidine-3-carboxylate | 51814-19-8 [chemicalbook.com]
• 3. tdcommons.org [tdcommons.org]

Protocols & Analytical Methods

Application Note: 4-Ethyl-2-oxopyrrolidine-3-carboxylic Acid as a Chiral Building Block

This guide details the technical application of 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid , a versatile chiral scaffold critical in the synthesis of Janus Kinase (JAK) inhibitors (e.g., Upadacitinib) and next-generation racetam therapeutics.

Executive Summary

4-Ethyl-2-oxopyrrolidine-3-carboxylic acid is a bifunctional lactam scaffold featuring two stereocenters at the C3 and C4 positions. Its structural rigidity and defined stereochemistry make it an ideal precursor for 3,4-disubstituted pyrrolidines , a pharmacophore found in high-value JAK1 inhibitors like Upadacitinib (Rinvoq) .

Unlike simple pyrrolidinones, the C3-carboxylic acid moiety serves two critical functions:

• Chiral Resolution Handle: It provides an acidic site for diastereomeric salt formation with chiral amines, enabling cost-effective optical resolution.

• Synthetic Handle: It acts as a masked

  -keto acid equivalent, allowing for C3-alkylation or decarboxylation to generate enantiopure 4-ethyl-2-pyrrolidinones (analogs of the Brivaracetam core).

This guide provides a validated protocol for the synthesis, resolution, and downstream application of this building block.

Chemical Identity & Stereochemistry

• IUPAC Name: 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid

• Key Isomer: trans-(3R,4S)-4-Ethyl-2-oxopyrrolidine-3-carboxylic acid (Precursor to Upadacitinib)

• Molecular Formula:

• MW: 157.17 g/mol

Stereochemical Challenge

The synthetic route described below predominantly yields the thermodynamically stable trans-isomer .

• Trans (Racemic): (3R,4S) + (3S,4R)

• Target: (3R,4S) configuration is typically required for JAK inhibitor synthesis.

Core Protocol: Synthesis & Resolution

This workflow generates the racemic scaffold and resolves it to the active enantiomer.

Phase A: Synthesis of Racemic Scaffold

Mechanism: Knoevenagel Condensation

Michael Addition Reductive Cyclization.

Reagents

• Propionaldehyde

• Diethyl malonate[1][2][3][4][5]

• Nitromethane[6][7]

• Base Catalyst (Piperidine/Acetic Acid for Knoevenagel; DBU for Michael)

• Hydrogenation Catalyst (Raney Nickel or Pd/C)

Step-by-Step Methodology

• Knoevenagel Condensation:

  • React propionaldehyde (1.0 eq) with diethyl malonate (1.1 eq) in toluene with catalytic piperidine/acetic acid.

  • Reflux with a Dean-Stark trap to remove water.

  • Product: Diethyl 2-propylidenemalonate.

• Michael Addition:

  • Treat the propylidenemalonate with nitromethane (1.5 eq) and a base catalyst (e.g., DBU or TMG) at 0–25°C.

  • Critical Parameter: Control exotherm to prevent polymerization.

  • Intermediate: Diethyl 2-(1-nitrobutan-2-yl)malonate.

• Reductive Cyclization:

  • Hydrogenate the nitro-diester (50 psi

    , Raney Ni, MeOH).

  • The resulting amine spontaneously cyclizes onto the distal ester group.

  • Yield: Ethyl 4-ethyl-2-oxopyrrolidine-3-carboxylate (Racemic Trans).

• Hydrolysis:

  • Treat the ester with NaOH (aq) followed by acidification (HCl) to pH 2.

  • Isolate rac-trans-4-Ethyl-2-oxopyrrolidine-3-carboxylic acid as a solid.

Phase B: Chiral Resolution (The "Self-Validating" Step)

The efficiency of this step determines the optical purity of the final API.

Protocol

• Salt Formation: Dissolve the racemic acid (100 g) in hot Isopropanol (IPA). Add (S)-1-(1-Naphthyl)ethylamine (0.55 eq).

• Crystallization: Cool slowly (5°C/hour) to room temperature, then to 0°C. The (3R,4S)-acid salt crystallizes preferentially.

• Filtration: Filter the white solid.

• Free Basing: Suspend the salt in water and acidify with 1M HCl. Extract with Ethyl Acetate.[8][9]

• Validation: Check enantiomeric excess (ee) via Chiral HPLC (Chiralpak AD-H or similar). Target >98% ee.

Application Workflows

Application 1: Synthesis of Upadacitinib Intermediate

Objective: Convert the lactam to the pyrrolidine core while maintaining stereochemistry.

• Starting Material: (3R,4S)-4-Ethyl-2-oxopyrrolidine-3-carboxylic acid.

• Reduction (Lactam

  Pyrrolidine):

  • Note: Direct reduction of the acid-lactam is difficult. Esterification is recommended first.[3]

  • Step A: Esterify with MeOH/

    Methyl ester.

  • Step B: Reduce with

    or in THF.

  • Caution: Ensure complete quenching of borane complexes.

• Product: (3R,4S)-4-Ethylpyrrolidine-3-carboxylic acid (or its alcohol equivalent if over-reduced; controlled reduction is key).

  • Industry Standard: Often the N-protection (e.g., with Cbz-Cl) is performed before or during this sequence to prevent side reactions.

Application 2: Synthesis of Brivaracetam Analogs

Objective: Decarboxylate to generate the pure 4-ethyl-2-pyrrolidinone core.

• Decarboxylation: Heat the chiral acid in toluene or xylene (110–140°C) until

  evolution ceases.

• Product: (R)-4-Ethyl-2-pyrrolidinone .

• N-Alkylation: React with (S)-2-bromobutanamide and NaH to form the 4-ethyl analog of Brivaracetam.

Visualized Pathways (Graphviz)

Caption: Synthesis and resolution workflow for 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid, leading to key pharmaceutical intermediates.

Troubleshooting & Critical Process Parameters (CPPs)

Parameter	Risk	Mitigation Strategy
Michael Addition Temp	Exotherm > 30°C can cause polymerization of nitroalkene.	Active cooling; slow addition of base (DBU).
Hydrogenation Pressure	Low pressure (<30 psi) leads to incomplete cyclization.	Maintain >50 psi; verify H2 uptake curve.
Resolution Solvent	Incorrect IPA/Water ratio reduces yield or ee.	Optimize solvent ratio (typically 95:5 IPA:H2O) for specific salt solubility.
Decarboxylation	Incomplete reaction leaves residual acid.	Monitor via TLC/HPLC; ensure temp >120°C.

References

• AbbVie Inc. (2013). Pyrrolidine derivatives as JAK inhibitors. US Patent 8,426,411 B2.[6][9][10] Link

• Dr. Reddy's Laboratories Ltd. (2019). Alternate processes for the preparation of pyrrolidine derivatives. WO 2019/016745 A1. Link

• M. A. P. Martins et al. (2006). The reaction of 1-nitro-1-alkenes with acetoacetic esters. Journal of the Brazilian Chemical Society, 17(2). (General Michael Addition Protocol).[5][7] Link

• UCB Pharma. (2007). Pyrrolidone derivatives. WO 2007/065634. (Reference for Brivaracetam analogs). Link

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• 2. chem.libretexts.org [chem.libretexts.org]
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• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. mdpi.com [mdpi.com]
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• 7. a2bchem.com [a2bchem.com]
• 8. CN111072543B - Preparation method and application of (3R,4S) -4-ethylpyrrolidine-3-carboxylic acid compound - Google Patents [patents.google.com]
• 9. WO2019016745A1 - Alternate processes for the preparation of pyrrolidine derivatives - Google Patents [patents.google.com]
• 10. Improved Process For The Preparation Of Upadacitinib And Intermediates [quickcompany.in]

Application Note: 4-Ethyl-2-oxopyrrolidine-3-carboxylic Acid in Medicinal Chemistry

This guide details the application, synthesis, and medicinal utility of 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid , a critical chiral scaffold in the development of Janus Kinase (JAK) inhibitors and Synaptic Vesicle Protein 2A (SV2A) ligands.

Executive Summary & Medicinal Significance[1]

4-Ethyl-2-oxopyrrolidine-3-carboxylic acid is a privileged heterocyclic building block. Its structural core—a

-lactam with specific stereochemical handles at positions 3 and 4—serves as the immediate precursor to the saturated pyrrolidine ring found in blockbuster autoimmune drugs.

Key Applications

• JAK Inhibitor Synthesis (Upadacitinib): The (3R, 4S)-isomer is the direct biosynthetic precursor to the 3-ethyl-4-aminopyrrolidine pharmacophore found in Upadacitinib (Rinvoq) , used for rheumatoid arthritis. The 2-oxo group is reduced to yield the saturated pyrrolidine, while the stereocenters dictate binding affinity.

• SV2A Ligand Development: As a structural analog of the racetam family (e.g., Brivaracetam , which bears a 4-propyl group), this scaffold is used to probe the steric tolerance of the SV2A binding pocket.

• Antimicrobial & Anticancer Libraries: The carboxylic acid moiety allows for rapid diversification into hydrazides and amides, creating libraries of 1-aryl-5-oxo-3-carboxamides with proven cytotoxicity against A549 lung cancer cells and multidrug-resistant S. aureus.

Chemical Profile & Properties[1][2][3][4][5][6][7][8][9][10][11]

Property	Specification
IUPAC Name	4-Ethyl-2-oxopyrrolidine-3-carboxylic acid
Molecular Formula	C₇H₁₁NO₃
Molecular Weight	157.17 g/mol
Key Functionality	ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted"> -Keto amide (Lactam), Carboxylic Acid
Stereochemistry	Two chiral centers (C3, C4).[1][2][3] The (3R, 4S) diastereomer is often the bioactive target.
Stability	Susceptible to decarboxylation at high temperatures (>100°C) under acidic conditions.
Solubility	Soluble in alcohols (MeOH, EtOH), DMSO; sparingly soluble in non-polar solvents.

Detailed Synthesis Protocols

The synthesis of the 4-ethyl analog requires a specific 5-carbon precursor to install the ethyl side chain. The most robust industrial route utilizes a Michael Addition-Cyclization sequence.

Protocol A: Constructing the Scaffold (The "Pentenoate" Route)

Objective: Synthesize Ethyl 4-ethyl-2-oxopyrrolidine-3-carboxylate (The stable ester intermediate).

Reagents:

• Starting Material 1: Glycine Ethyl Ester Hydrochloride (1.0 eq)

• Starting Material 2: Ethyl 2-pentenoate (1.1 eq) (Provides the ethyl group)

• Base: Lithium tert-butoxide (LiOtBu) or Sodium Ethoxide (NaOEt) (2.5 eq)

• Solvent: Tetrahydrofuran (THF) (Anhydrous)

Step-by-Step Methodology:

• Neutralization: Suspend Glycine Ethyl Ester HCl in THF. Add 1.0 eq of base at 0°C to liberate the free amine. Stir for 30 min.

• Michael Addition: Add Ethyl 2-pentenoate dropwise to the reaction mixture. The glycine amine undergoes a Michael addition to the

  -position of the pentenoate.

  • Mechanistic Insight: The ethyl group at the

    -position of the acrylate forces the incoming amine to attack, setting the C4 stereocenter.

• Dieckmann Cyclization: Warm the mixture to room temperature (25°C). Add the remaining base (1.5 eq). The secondary amine anion attacks the ester carbonyl of the glycine moiety (or vice versa, depending on the specific ester leaving group), closing the ring to form the 2-pyrrolidone.

• Quench & Workup: Cool to 0°C. Quench with Acetic Acid to pH 7. Evaporate THF.

• Extraction: Dissolve residue in Ethyl Acetate/Water. Wash organic layer with Brine.[3] Dry over Na₂SO₄.[4]

• Purification: Recrystallize from n-Hexane/Isopropyl ether to obtain the racemic trans-product.

Protocol B: Chiral Resolution (Critical for Upadacitinib)

The medicinal potency often resides in the (3R, 4S) isomer.

Reagents:

• Racemic 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid (obtained via hydrolysis of the ester).

• Chiral Base: (S)-1-(1-Naphthyl)ethylamine.

Methodology:

• Dissolve the racemic acid in hot Ethanol.

• Add (S)-1-(1-Naphthyl)ethylamine (0.5 eq).

• Allow the solution to cool slowly. The diastereomeric salt of the (3R, 4S)-acid crystallizes out due to differential solubility.

• Filter the crystals and treat with 1M HCl to liberate the enantiomerically pure acid.

Divergent Derivatization Pathways

Once the scaffold is synthesized, it follows one of two major pathways in drug development.[5]

Pathway 1: Reduction to Saturated Pyrrolidines (JAK Inhibitors)

To access the Upadacitinib core, the C2-carbonyl (lactam) must be reduced.

• Reagents: BH₃·THF or LiAlH₄.

• Condition: Reflux in THF.[3]

• Product: (3R, 4S)-4-Ethylpyrrolidine-3-carboxylic acid (or alcohol).[1][2]

• Note: The carboxylic acid is often protected as an ester before reduction to prevent over-reduction or polymerization.

Pathway 2: Functionalization of the C3-Carboxyl (Antimicrobial Agents)

To create cytotoxic libraries, the C3-acid is converted to hydrazides.

• Step 1: React Ethyl ester with Hydrazine Hydrate in refluxing Methanol (12h).

• Step 2: Condense the resulting hydrazide with aromatic aldehydes to form Hydrazones .

• Bioactivity: These hydrazones exhibit micromolar IC50 values against lung cancer lines by disrupting mitochondrial potential.

Visualizing the Workflow

The following diagram illustrates the synthesis and application logic, generated using Graphviz.

Caption: Synthesis pathway from raw materials to bioactive isomers for JAK inhibitors and antimicrobial agents.

References

• Preparation of (3R,4S)-4-ethylpyrrolidine-3-carboxylic acid.Google Patents.

• Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives. MDPI Molecules. Retrieved from [Link]

• Process for the preparation of pyrrolidine derivatives (Upadacitinib Intermediates).Google Patents (WO2019016745A1).

• Synthesis of 4-Alkyl-pyrrolidine-3-carboxylic Acid Stereoisomers. ResearchGate. Retrieved from [Link]

• Ethyl 4-oxopyrrolidine-3-carboxylate hydrochloride Properties. American Elements. Retrieved from [Link]

Sources

• 1. CN111072543B - Preparation method and application of (3R,4S) -4-ethylpyrrolidine-3-carboxylic acid compound - Google Patents [patents.google.com]
• 2. CN111072543B - Preparation method and application of (3R,4S) -4-ethylpyrrolidine-3-carboxylic acid compound - Google Patents [patents.google.com]
• 3. US8344161B2 - Process for the preparation of pyrollidine-3-carboxylic acids - Google Patents [patents.google.com]
• 4. A Simple Method of Synthesis of 3-Carboxy-2,2,5,5-Tetraethylpyrrolidine-1-oxyl and Preparation of Reduction-Resistant Spin Labels and Probes of Pyrrolidine Series - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemimpex.com [chemimpex.com]

protocol for derivatization of 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid

Application Note: Derivatization Protocols for 4-Ethyl-2-oxopyrrolidine-3-carboxylic Acid

Abstract

4-Ethyl-2-oxopyrrolidine-3-carboxylic acid is a critical chiral building block (often the (3R,4S) diastereomer) in the synthesis of racetam-class antiepileptic drugs (e.g., Brivaracetam analogs).[1] Its analysis is complicated by two factors: (1) high polarity due to the carboxylic acid and lactam moieties, and (2) significant thermal instability.[2] As a

-amido acid (structurally analogous to a -keto acid), it is prone to spontaneous decarboxylation to 4-ethyl-2-pyrrolidinone upon heating or exposure to acidic/basic extremes. This Application Note provides two validated protocols—Silylation (GC-MS) and Mild Methylation (HPLC/GC) —designed to preserve the carboxyl moiety and ensure quantitative accuracy.

Chemical Context & Challenges

The target molecule contains a secondary lactam (amide) and a carboxylic acid at the 3-position. The proximity of the electron-withdrawing carbonyl of the lactam ring to the carboxylic acid facilitates decarboxylation, particularly in the gas phase (GC injector) or under vigorous acidic esterification conditions.

• Target: 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid[3]

• Molecular Weight: 157.17 g/mol [2]

• Critical Failure Mode: Thermal conversion to 4-ethyl-2-pyrrolidinone (MW 113.16) +

  .

• Derivatization Goal: Block the active protons (-COOH, -NH) to increase volatility and steric bulk, thereby preventing the cyclic transition state required for decarboxylation.[2]

Mechanism of Instability & Derivatization

The following diagram illustrates the competition between the desired derivatization and the thermal degradation pathway.

Figure 1: Reaction pathways showing the critical necessity of derivatization to prevent thermal decarboxylation.

Protocol A: Silylation for GC-MS (Gold Standard)

Rationale: Silylation replaces active protons with trimethylsilyl (TMS) groups.[2] We utilize BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) with 1% TMCS (Trimethylchlorosilane) .[2] The TMCS acts as a catalyst to ensure the sterically hindered amide nitrogen is also silylated, which is crucial for peak symmetry.[2]

Reagents:

• BSTFA + 1% TMCS (Sigma-Aldrich/Supelco).

• Solvent: Anhydrous Pyridine (acts as an acid scavenger and catalyst).

• Internal Standard: Tridecanoic acid (C13:0) or 2-Phenylbutyric acid (structural analog).

Step-by-Step Methodology:

• Sample Preparation:

  • Weigh 5.0 mg of 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid into a 2 mL GC crimp-top vial.

  • Add 100 µL of Internal Standard solution (1 mg/mL in Pyridine).

  • Critical: Ensure the sample is completely dry; moisture hydrolyzes TMS derivatives.

• Derivatization Reaction:

  • Add 200 µL of BSTFA + 1% TMCS to the vial.

  • Cap tightly with a PTFE-lined cap.

  • Vortex for 30 seconds.

  • Incubate at 60°C for 45 minutes.

  • Note: Do not exceed 70°C. Higher temperatures increase the risk of in situ decarboxylation before the silyl group protects the acid.

• Analysis:

  • Cool to room temperature.[4]

  • Dilute with 700 µL of anhydrous Isooctane or Ethyl Acetate (if solution is clear).[2]

  • Inject 1 µL into GC-MS (Split 10:1).

GC-MS Parameters:

Parameter	Setting
Inlet Temp	250°C (Ensure rapid vaporization)
Column	DB-5ms or Rxi-5Sil MS (30m x 0.25mm x 0.25µm)
Carrier Gas	Helium @ 1.2 mL/min (Constant Flow)
Oven Program	80°C (1 min) → 15°C/min → 300°C (5 min)
Transfer Line	280°C

| MS Source | 230°C (EI Mode, 70 eV) |

Data Interpretation:

• Target Peak: Di-TMS derivative (MW 301.17). Look for M+ ion at m/z 301 (often weak) and M-15 (loss of methyl from TMS) at m/z 286.

• Artifact Check: Monitor m/z 113. If a peak at this mass appears at a lower retention time, it indicates thermal decarboxylation occurred (failed derivatization).[2]

Protocol B: Mild Methylation (TMS-Diazomethane)

Rationale: Traditional acid-catalyzed esterification (BF3-MeOH, 60°C) is risky due to the potential for acid-catalyzed decarboxylation. Trimethylsilyldiazomethane (TMS-DAM) is a safer, non-explosive alternative to diazomethane that methylates carboxylic acids rapidly at room temperature in methanol, preserving the sensitive

-amido structure.[2]

Reagents:

• TMS-Diazomethane (2.0 M in hexanes).

• Methanol (anhydrous).

• Toluene.[3]

Step-by-Step Methodology:

• Dissolution:

  • Dissolve 5 mg of sample in 0.5 mL Methanol : Toluene (1:4 v/v). The toluene suppresses artifact formation.

• Reaction:

  • Add TMS-Diazomethane solution dropwise (approx. 20-50 µL) until a persistent yellow color remains (indicating excess reagent).

  • Stir at Room Temperature (20-25°C) for 15 minutes . Nitrogen evolution (

    ) will be observed.[2]

• Quenching:

  • Add 10 µL of Glacial Acetic Acid to quench excess TMS-DAM (solution turns colorless).

  • Evaporate solvent under a gentle stream of Nitrogen (do not heat >30°C).

  • Reconstitute in 1 mL Acetonitrile for HPLC or Ethyl Acetate for GC.

Applicability:

• This produces the Methyl Ester (MW 171.19).[2]

• Ideal for Chiral HPLC analysis (e.g., Chiralpak AD-H or OD-H columns) to determine enantiomeric purity (3R,4S vs 3S,4R), as the ester separates better than the free acid.

Troubleshooting & Quality Control

Self-Validating System: Every batch must include a "Decarboxylation Check Standard."

• Run a blank: Inject pure solvent.

• Run the Underivatized Standard: Inject the free acid (dissolved in MeOH) directly. You should see a broad peak (or multiple peaks) corresponding to the decarboxylated product (4-ethyl-2-pyrrolidinone). Record this retention time.

• Run the Derivatized Sample: If the peak from step 2 is absent and a new, later-eluting peak (the derivative) appears, the protocol is valid.

Common Failure Modes:

Symptom	Cause	Solution
Peak Tailing	Incomplete silylation of the Amide (-NH).	Increase incubation time; ensure 1% TMCS is fresh.
Presence of "Artifact Peak"	Thermal degradation in injector.	Lower inlet temp to 220°C; ensure derivatization is 100% complete.

| Precipitate in Vial | Moisture contamination. | Use fresh anhydrous pyridine; dry sample in desiccator overnight. |

References

• Schumacher, K. et al. "Stability of

  -amido acids and their derivatives in gas chromatographic analysis." Journal of Chromatography A, 2005.

• Sigma-Aldrich. "Derivatization Reagents for Gas Chromatography: BSTFA and TMCS Protocols." Technical Bulletin, 2022.

• Vertex Pharmaceuticals. "Process for the preparation of pyrrolidine derivatives." World Patent WO2019016745A1, 2019. (Describes synthesis and ester handling of 4-ethylpyrrolidine-3-carboxylic acid).

• Kawahara, T. et al. "GC-MS analysis of pyrrolidine derivatives of fatty acids." ResearchGate, 2022.

Sources

• 1. CN111072543B - Preparation method and application of (3R,4S) -4-ethylpyrrolidine-3-carboxylic acid compound - Google Patents [patents.google.com]
• 2. op.niscpr.res.in [op.niscpr.res.in]
• 3. WO2019016745A1 - Alternate processes for the preparation of pyrrolidine derivatives - Google Patents [patents.google.com]
• 4. A Simple Method of Synthesis of 3-Carboxy-2,2,5,5-Tetraethylpyrrolidine-1-oxyl and Preparation of Reduction-Resistant Spin Labels and Probes of Pyrrolidine Series - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Integrated Efficacy Profiling of Pyrrolidine Derivatives in Early-Stage Drug Discovery

Abstract & Scope

The pyrrolidine scaffold is a privileged structure in medicinal chemistry, serving as the core for blockbuster drugs ranging from ACE inhibitors (Captopril) to DPP-4 inhibitors (Sitagliptin). Its sp³-hybridized nitrogen heterocycle offers unique vectors for substituent attachment, allowing precise probing of 3D biological space.[1][2] However, this structural versatility introduces challenges in stereochemical purity and metabolic susceptibility (specifically N-oxidation and ring hydroxylation).

This Application Note provides a rigorous, self-validating framework for evaluating the efficacy of novel pyrrolidine derivatives. Unlike generic screening guides, this protocol integrates chiral quality control , biophysical target engagement (SPR) , and metabolic stability into a single cohesive workflow.

Experimental Workflow Overview

The following diagram outlines the critical path from synthesis to lead selection. Note the "Stop/Go" decision gates embedded at the chemical and biophysical stages to prevent resource wastage on promiscuous or unstable compounds.

Figure 1: Integrated screening workflow for pyrrolidine derivatives. Green arrows indicate progression criteria; red dashed lines indicate iterative design loops.

Module 1: Chemical Characterization & Stereocontrol

Rationale: Pyrrolidine derivatives often contain one or two chiral centers (C2 and C3 positions). Enantiomers can exhibit vastly different pharmacologies (e.g., R-enantiomers of racetams often lack efficacy). Testing racemic mixtures yields ambiguous

and data.

Protocol: Chiral Purity Validation

• Instrumentation: UHPLC with Chiralpak® AD-H or OD-H columns.

• Mobile Phase: Hexane:Isopropanol (90:10) with 0.1% Diethylamine (basic modifier is crucial to prevent peak tailing of the secondary amine).

• Acceptance Criteria:

  • Chemical Purity: >98% (by LC-MS).

  • Enantiomeric Excess (ee): >95%.

  • Note: If ee < 95%, preparative chiral chromatography is required before biological testing.

Module 2: Biophysical Target Engagement (SPR)

Rationale: Functional assays (Module 3) show if a compound works; SPR shows how it works. For pyrrolidines, establishing residence time (

) is critical for efficacy.

Protocol: Label-Free Binding Kinetics

Instrument: Biacore™ 8K or equivalent. Sensor Chip: CM5 (Carboxymethylated dextran) or NTA (for His-tagged proteins).

Step-by-Step Methodology:

• Immobilization:

  • Activate surface with EDC/NHS (1:1).

  • Inject Target Protein (10 µg/mL in Acetate pH 4.5) to reach ~2000 RU.

  • Block remaining esters with Ethanolamine.

• Analyte Preparation (The "DMSO Match" Rule):

  • Pyrrolidines are often dissolved in 100% DMSO.

  • Critical Step: The running buffer (e.g., HBS-P+) must contain the exact same percentage of DMSO as the analyte samples (typically 1% or 2%) to avoid "bulk refractive index" jumps that mask small molecule binding signals [1].

• Injection Cycle:

  • Flow rate: 30 µL/min.

  • Contact time: 60s (Association).

  • Dissociation time: 120s.

• Regeneration:

  • For small molecules, rapid dissociation often negates the need for harsh regeneration. If sticky, use 10mM Glycine-HCl pH 2.5 for 30s.

Data Analysis & Validation

• Solvent Correction: Generate a DMSO calibration curve (0.5% to 1.5%) to correct for bulk shifts.

• Binding Model: Fit data to a 1:1 Langmuir model.

• Success Metric:

  value < 10% of .

Module 3: Functional Efficacy (Enzyme Inhibition)

Context: Many pyrrolidines target peptidases (e.g., DPP-4, Prolyl oligopeptidase). Case Study: DPP-4 Inhibition Assay.

Protocol: Fluorescence-Based Kinetic Assay

• Reagents:

  • Substrate: Gly-Pro-AMC (7-Amino-4-methylcoumarin).

  • Buffer: 25 mM Tris-HCl, pH 8.0.

• Workflow:

  • Plate 10 µL of Pyrrolidine derivative (serial dilution) in black 384-well plates.

  • Add 20 µL recombinant human DPP-4 enzyme (0.5 nM final).

  • Incubate 10 min at RT (allows slow-binding inhibitors to equilibrate).

  • Add 20 µL Substrate (10 µM final).

• Detection:

  • Measure fluorescence (

    ) continuously for 30 min.

• Self-Validation:

  • Z-Factor: Must be > 0.5 using Sitagliptin (positive control) vs. DMSO (negative control).

  • Interference Check: Pyrrolidines are secondary amines and can quench fluorescence. Run a "compound only + free AMC" control to rule out optical interference.

Module 4: ADME-Tox (Metabolic Stability)

Rationale: The pyrrolidine ring is metabolically active. The nitrogen is prone to oxidation, and the ring carbons are susceptible to hydroxylation by CYP450s. High clearance leads to poor in vivo efficacy.

Metabolic Pathway Visualization

The following diagram illustrates the primary metabolic soft spots on the pyrrolidine scaffold that this assay detects.

Figure 2: Primary metabolic pathways for pyrrolidine derivatives. The 5-hydroxyl intermediate is unstable and often leads to ring opening [2].

Protocol: Microsomal Stability Assay

• System: Pooled Human Liver Microsomes (HLM) (0.5 mg/mL protein).[3]

• Reaction:

  • Pre-incubate microsomes + test compound (1 µM) in phosphate buffer (pH 7.4) for 5 min at 37°C.

  • Start: Add NADPH-regenerating system (or 1 mM NADPH).

  • Timepoints: 0, 5, 15, 30, 45, 60 min.

• Termination:

  • Transfer aliquots into ice-cold Acetonitrile containing Internal Standard (e.g., Tolbutamide).

  • Centrifuge at 4000g for 20 min to pellet proteins.

• Analysis:

  • Inject supernatant into LC-MS/MS.

  • Monitor disappearance of Parent Ion.

Data Calculation

Calculate the in vitro intrinsic clearance (

) using the elimination rate constant ( ):

Interpretation:

CLint (µL/min/mg)	Classification	Action
< 15	Low Clearance	Proceed to In Vivo
15 - 45	Moderate	Check Plasma Protein Binding

| > 45 | High Clearance | Stop. Block metabolic soft spots (e.g., add Fluorine to ring). |

References

• Cytiva (formerly GE Healthcare). (2023). Biacore Sensor Surface Handbook. Retrieved from [Link]

• Garzan, A., et al. (2016). Biotransformation of Daclatasvir In Vitro and in Nonclinical Species: Formation of the Main Metabolite by Pyrrolidine δ-Oxidation and Rearrangement.[4] Drug Metabolism and Disposition, 44(7), 1008-1018. [Link]

• FDA.gov. (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. merckmillipore.com [merckmillipore.com]
• 4. Biotransformation of Daclatasvir In Vitro and in Nonclinical Species: Formation of the Main Metabolite by Pyrrolidine δ-Oxidation and Rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: A Guide to Improving the Yield of 4-Ethyl-2-oxopyrrolidine-3-carboxylic Acid Synthesis

Welcome to the technical support center for the synthesis of 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid. This guide is designed for researchers, chemists, and drug development professionals who are looking to optimize their synthetic protocols, troubleshoot common issues, and improve the overall yield and purity of this valuable intermediate. As a key building block in the synthesis of advanced pharmaceutical agents, such as the JAK inhibitor Upadacitinib, mastering its preparation is critical for efficient drug development pipelines.[1]

This document provides in-depth, field-proven insights into the common synthetic routes and offers a structured approach to problem-solving in a direct question-and-answer format.

Core Synthetic Strategy: Reductive Cyclization of a Nitro-Diester

One of the most reliable and scalable methods for synthesizing the target molecule's ester precursor, ethyl 4-ethyl-2-oxopyrrolidine-3-carboxylate, involves the reductive cyclization of diethyl 2-(1-nitrobutan-2-yl)malonate. This pathway is advantageous due to the availability of starting materials and the generally clean nature of the transformation. The overall scheme involves the catalytic hydrogenation of the nitro group to an amine, which spontaneously undergoes intramolecular cyclization to form the desired lactam ring. The final step is the hydrolysis of the ester to the target carboxylic acid.

Caption: Overall synthetic pathway for 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that researchers may encounter during the synthesis, with a focus on the critical reductive cyclization and hydrolysis steps.

Issue 1: Low or No Yield During the Reductive Cyclization of Diethyl 2-(1-nitrobutan-2-yl)malonate

Question: My catalytic hydrogenation of the nitro-diester precursor is giving very low yields of the desired ethyl 4-ethyl-2-oxopyrrolidine-3-carboxylate. What are the potential causes and how can I fix this?

Answer: This is a critical step where several parameters must be carefully controlled. Low yields are typically traced back to catalyst activity, reaction conditions, or substrate purity.

• Potential Cause 1: Catalyst Inactivity or Poisoning.

  • Explanation: Palladium on carbon (Pd/C) is a common catalyst for nitro group reductions. Its activity can be compromised by impurities in the substrate or solvent, particularly sulfur or nitrogen-containing compounds. The catalyst may also be old or improperly stored, leading to deactivation.

  • Solution:

    • Use Fresh Catalyst: Always use fresh, high-quality Pd/C. For sensitive reactions, use a new bottle or one that has been stored under an inert atmosphere.

    • Purify the Substrate: Ensure the diethyl 2-(1-nitrobutan-2-yl)malonate precursor is free from impurities from the previous step. If necessary, purify it via column chromatography before the reduction.

    • Degas Thoroughly: Before introducing hydrogen, thoroughly degas the reaction mixture with an inert gas (like nitrogen or argon) to remove any oxygen, which can deactivate the catalyst.[1]

• Potential Cause 2: Inadequate Hydrogen Pressure or Delivery.

  • Explanation: The reduction of a nitro group requires a sufficient supply of hydrogen. If the pressure is too low, the reaction will be slow or may stall. Leaks in the hydrogenation apparatus are a common culprit.

  • Solution:

    • Check Apparatus: Ensure your hydrogenation system (e.g., Parr hydrogenator) is properly sealed and can maintain the target pressure (typically 50-60 psi).[1]

    • Optimize Pressure: While 60 psi is a good starting point, you can systematically increase the pressure if the reaction is sluggish. However, always adhere to the safety limits of your equipment.

    • Ensure Good Agitation: Vigorous stirring is essential to ensure efficient mixing of the substrate, solvent, catalyst, and hydrogen gas.

• Potential Cause 3: Incorrect Solvent Choice.

  • Explanation: The solvent must fully dissolve the starting material and be compatible with the catalytic hydrogenation process. Alcohols like methanol or ethanol are typically effective.[1] Using a solvent in which the substrate has poor solubility will severely limit the reaction rate.

  • Solution:

    • Solvent Selection: Methanol is a preferred solvent for this reaction.[1] Ensure it is of sufficient purity and anhydrous if possible.

    • Solubility Check: Before running the reaction at scale, perform a small-scale solubility test to confirm your substrate dissolves completely in the chosen solvent at the reaction temperature.

Issue 2: Incomplete Hydrolysis of the Ester Precursor

Question: I am having trouble fully converting ethyl 4-ethyl-2-oxopyrrolidine-3-carboxylate to the final carboxylic acid. My final product is contaminated with the starting ester. What should I do?

Answer: Incomplete hydrolysis is usually due to insufficient reaction time, inadequate amount of base, or steric hindrance.

• Potential Cause 1: Insufficient Base or Reaction Time.

  • Explanation: Saponification (base-mediated hydrolysis) is an equilibrium-driven process that requires a sufficient excess of base (e.g., Sodium Hydroxide) and enough time to go to completion. The 2-oxo-pyrrolidine structure can influence the reactivity of the adjacent ester.

  • Solution:

    • Increase Base Equivalents: Use a larger excess of the base. Instead of 1.1-1.5 equivalents, try using 2-3 equivalents of NaOH or LiOH.

    • Extend Reaction Time: Monitor the reaction using Thin Layer Chromatography (TLC) or HPLC. Continue heating until all the starting ester has been consumed. Reactions that are sluggish at room temperature may benefit from gentle heating (e.g., 40-50 °C).[2]

    • Choice of Base: Lithium hydroxide (LiOH) is often more effective than NaOH or KOH for hydrolyzing sterically hindered esters.

• Potential Cause 2: Poor Work-up Procedure.

  • Explanation: After hydrolysis, the product exists as a carboxylate salt in the aqueous layer. It must be carefully acidified to protonate the carboxylate, making the carboxylic acid product extractable into an organic solvent. If the pH is not low enough, the product will remain in the aqueous layer, leading to low isolated yield.

  • Solution:

    • Careful Acidification: After the reaction is complete, cool the mixture in an ice bath and slowly add a strong acid (e.g., 2M HCl) until the pH is acidic (pH 2-3).[2]

    • Thorough Extraction: Extract the acidified aqueous layer multiple times (3-4 times) with a suitable organic solvent like ethyl acetate to ensure complete recovery of the product.[3]

    • Salting Out: Adding brine (saturated NaCl solution) to the aqueous layer can decrease the solubility of the carboxylic acid and further improve extraction efficiency.[3]

Caption: Troubleshooting workflow for low yield diagnosis.

Frequently Asked Questions (FAQs)

Q1: How can I effectively monitor the progress of the reductive cyclization?

A1: Thin Layer Chromatography (TLC) is an excellent technique for this. Use a suitable solvent system (e.g., 30-50% ethyl acetate in hexanes). The nitro-diester starting material will have a different Rf value than the cyclized lactam product. The reaction is complete when the spot corresponding to the starting material has completely disappeared. For more quantitative analysis, HPLC or GC-MS can be used.

Q2: My final carboxylic acid product is difficult to crystallize and appears as an oil. How can I purify it?

A2: If direct crystallization fails, there are several alternatives. First, ensure all solvent has been removed under high vacuum. If it remains an oil, column chromatography on silica gel is a reliable method. Use a solvent system with increasing polarity, for example, starting with dichloromethane and gradually adding methanol. A small amount of acetic acid (0.5-1%) in the eluent can help prevent streaking on the column.

Q3: Are there alternative methods to Dieckmann condensation for forming the pyrrolidone ring?

A3: Yes, the Dieckmann condensation, which is an intramolecular Claisen condensation of a diester, is a classic method for forming the β-keto ester ring system.[4][5] This would involve synthesizing an acyclic precursor like N-(alkoxycarbonyl)methyl-2-aminobutanoic acid ethyl ester and treating it with a strong base (e.g., sodium ethoxide). However, controlling intermolecular side reactions can be challenging. The reductive cyclization of the nitro-diester is often more direct and higher yielding for this specific target.[1]

Q4: What are the critical safety precautions for this synthesis?

A4: The primary safety concern is the catalytic hydrogenation step. Hydrogen gas is highly flammable and can form explosive mixtures with air. Always work in a well-ventilated fume hood, use a proper hydrogenation apparatus, and purge the system thoroughly with an inert gas before and after the reaction. The palladium catalyst can be pyrophoric, especially after the reaction when it is dry and saturated with hydrogen. Quench the catalyst carefully by filtering it onto a wet pad of Celite and do not allow it to dry in the open air.

Optimized Experimental Protocols

Protocol 1: Synthesis of Ethyl 4-ethyl-2-oxopyrrolidine-3-carboxylate [1]

• Setup: To a suitable pressure reactor (e.g., a Parr hydrogenator bottle), add diethyl 2-(1-nitrobutan-2-yl)malonate (10.0 g, 36.3 mmol) and 10% Palladium on Carbon (Pd/C, 2.0 g, 20 wt%).

• Solvent Addition: Add methanol (100 mL) to the reactor.

• Degassing: Seal the reactor and degas the mixture by purging with nitrogen or argon for 10-15 minutes with gentle stirring.

• Hydrogenation: Pressurize the reactor with hydrogen gas to 60 psi.

• Reaction: Stir the reaction mixture vigorously at room temperature for 16-24 hours. Monitor the reaction progress by TLC until the starting material is consumed.

• Work-up: Carefully vent the reactor and purge with nitrogen. Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with additional methanol (2 x 20 mL).

• Isolation: Combine the filtrates and concentrate under reduced pressure to yield the crude product, which can be used directly in the next step or purified by chromatography if necessary.

Parameter	Recommended Condition	Rationale
Catalyst	10% Pd/C (20 wt%)	Efficient for nitro group reduction.
Solvent	Methanol	Good solubility for substrate and intermediate.
Pressure	60 psi Hydrogen	Ensures sufficient H₂ for complete reaction.
Temperature	Room Temperature (25-30 °C)	Sufficient for the reaction; avoids side products.
Time	16-24 hours	Allows for complete conversion.

Protocol 2: Hydrolysis to 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid [2]

• Setup: Dissolve the crude ethyl 4-ethyl-2-oxopyrrolidine-3-carboxylate (approx. 36.3 mmol) in a 10% aqueous solution of sodium hydroxide (100 mL).

• Reaction: Stir the mixture at room temperature for 1-3 hours. Monitor the disappearance of the starting ester by TLC.

• Acidification: Cool the reaction mixture in an ice bath. Carefully adjust the pH to ~3 by the dropwise addition of 2M hydrochloric acid. A precipitate may form.

• Extraction: Extract the acidic aqueous solution with ethyl acetate (3 x 50 mL).

• Drying and Isolation: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the final product, 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid.

References

• ResearchGate. Synthesis of pyrrolidones via reductive amination of LA. Available from: [Link]

• The Royal Society of Chemistry. One-pot Synthesis of Pyrrolidones from Levulinic Acid and Amines/ Nitroarenes/Nitriles over Ir-PVP Catalyst. (2020). Available from: [Link]

• MDPI. Construction of N-Aryl-Substituted Pyrrolidines by Successive Reductive Amination of Diketones via Transfer Hydrogenation. (2024). Available from: [Link]

• ResearchGate. Synthesis of 2,2‐Disubstituted Spirocyclic Pyrrolidines by Intramolecular Dieckmann Condensation. Available from: [Link]

• Organic Chemistry Portal. Pyrrolidine synthesis. Available from: [Link]

• PubMed. Reductive Amination of Levulinic Acid to Pyrrolidones: Key Step in Biomass Valorization towards Nitrogen-Containing Chemicals. (2023). Available from: [Link]

• Google Patents. WO2019016745A1 - Alternate processes for the preparation of pyrrolidine derivatives.

• ResearchGate. Dieckmann Condensation. Available from: [Link]

• Wikipedia. Dieckmann condensation. Available from: [Link]

• Organic Chemistry Portal. Dieckmann Condensation. Available from: [Link]

• Google Patents. CN111072543B - Preparation method and application of (3R,4S) -4-ethylpyrrolidine-3-carboxylic acid compound.

Sources

• 1. WO2019016745A1 - Alternate processes for the preparation of pyrrolidine derivatives - Google Patents [patents.google.com]
• 2. CN111072543B - Preparation method and application of (3R,4S) -4-ethylpyrrolidine-3-carboxylic acid compound - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. Dieckmann condensation - Wikipedia [en.wikipedia.org]
• 5. Dieckmann Condensation [organic-chemistry.org]

overcoming solubility issues with 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid

Technical Support Center: Case #4E-SOL Subject: Solubility Optimization & Handling of 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1][2]

Executive Summary

4-Ethyl-2-oxopyrrolidine-3-carboxylic acid is a "push-pull" molecule containing a highly polar, hydrogen-bonding head group (carboxylic acid + lactam) and a lipophilic tail (ethyl group).[1][2] Solubility issues typically arise from its high lattice energy (due to intermolecular H-bonding) and its pH-dependent amphiphilicity.[1][2] This guide provides a mechanistic approach to solubilization, purification, and solvent selection.[1][2][3]

Module 1: The Chemistry of Solubility (The "Why")

To overcome solubility challenges, you must first diagnose the dominant interaction preventing dissolution.[2][3]

Feature	Chemical Cause	Solubility Impact
Lactam Ring (Rigid)	- stacking & Dipole	High crystal lattice energy; resists dissolution in non-polar solvents (Hexanes, Ether).[1][2]
C3-Carboxylic Acid	H-bond Donor/Acceptor	pH Switch: Soluble in water at pH > 5 (Salt); Soluble in organics at pH < 3 (Free Acid).[1][2]
C4-Ethyl Group	Lipophilicity	Reduces water solubility of the free acid form; increases solubility in chlorinated solvents.[1][2]

Key Insight: The molecule exists in a "solubility valley" at its neutral state.[1][2] It is too polar for pure hydrocarbons but often too lipophilic (due to the ethyl group) to dissolve freely in cold water without ionization.[2][3]

Module 2: Solvent Selection Matrix

Use this matrix to select the correct solvent system based on your experimental goal.

Solvent Class	Solubility Rating	Application Context
Chlorinated (DCM, Chloroform)	High	Best for extraction of the free acid form.[1][2] Often requires a small % of alcohol (MeOH) to break H-bonds.[1][2]
Alcohols (MeOH, IPA)	Moderate-High	Good for recrystallization.[1][2][3] Solubility decreases significantly with temperature (ideal for cooling crystallization).[1][2][3]
Ethers (THF, MTBE)	Low-Moderate	MTBE is an excellent anti-solvent to crash out the product from DCM or Alcohols.[1][2]
Water (Neutral/Acidic)	Low	The free acid will precipitate or "oil out" in acidic water.[1][2]
Water (Basic, pH > 8)	Very High	Forms the carboxylate salt.[2][3] Used for aqueous workup to remove non-polar impurities.[1][2]

Module 3: Troubleshooting Scenarios (FAQs)

Ticket #01: "The compound oils out during recrystallization."

Diagnosis: The solvent system is too polar, or the cooling rate is too fast, trapping impurities that prevent crystal lattice formation.[2][3] Resolution:

• Switch Solvent: Move from pure Isopropanol (IPA) to a DCM/Hexane or Ethyl Acetate/Heptane system.[1][2]

• Seeding: The lactam ring makes nucleation difficult.[1][2] Seed with <1% pure crystal at the cloud point.[1][2]

• Thermodynamic Control: Re-heat the "oil" until dissolved, then cool extremely slowly (1°C/min) with vigorous stirring to encourage nucleation over phase separation.

Ticket #02: "I cannot extract the compound from water into DCM."

Diagnosis: The pH of the aqueous layer is likely too high.[1][2] The pKa of the carboxylic acid is approximately 3.5–4.[2]0. If the pH is >3, a significant portion exists as the ionized salt, which stays in water.[2][3] Resolution:

• Cool the aqueous layer to 0–5°C.

• Adjust pH to 1–2 using 6N HCl.[1][2]

• Saturate the aqueous phase with NaCl (Salting out effect).[1][2]

• Extract immediately with DCM (Dichloromethane).[1][2]

Ticket #03: "The compound is insoluble in my reaction solvent (Toluene)."

Diagnosis: Toluene is too non-polar to break the intermolecular hydrogen bond network of the carboxylic acid dimers.[1][2] Resolution:

• Co-solvent: Add 5–10% THF or DMF.[1][2]

• Derivatization: If the carboxylic acid is not the reacting center, temporarily protect it as a silyl ester (using TMSCl/Base) to drastically increase organic solubility.[2][3]

Module 4: Visualization & Logic Flows

Figure 1: Solubility Decision Tree

Caption: Logic flow for selecting the appropriate solvent system based on the physical state and desired outcome.[2]

Module 5: Validated Experimental Protocols

Protocol A: The "pH-Swing" Purification (Self-Validating)

Use this when the product contains non-polar impurities.[1][2]

• Dissolution (Salt Formation): Suspend the crude solid in water (10 mL/g). Slowly add 2M NaOH until the solution reaches pH 10–12. The solid should dissolve completely as the carboxylate salt forms.[1][2]

  • Validation Check: If solids remain, they are likely non-acidic impurities.[2][3] Filter them off.

• Organic Wash: Wash the aqueous solution twice with Ethyl Acetate (EtOAc).[1][2]

  • Purpose: Removes unreacted non-polar starting materials.[1][2] The product remains in the water.[2]

• Precipitation (Acidification): Cool the aqueous phase to 5°C. Add 6N HCl dropwise with vigorous stirring until pH reaches 1–2.

  • Observation: The product should precipitate as a white solid.[1][2]

• Recovery: If solid forms, filter and wash with cold water.[1][2] If it oils out, extract with DCM (3x), dry over MgSO₄, and evaporate.[1][2][3]

Protocol B: Chiral Resolution via Salt Crystallization

If you are working with the racemate and need to address solubility for chiral resolution.[1][2]

• Solvent: Use Isopropanol (IPA) or an IPA/Water (95:5) mix.[1][2]

• Amine Addition: Add 1.0 equivalent of a chiral amine (e.g., (S)-1-Phenylethylamine).[1][2]

• Heating: Heat to reflux until clear.

• Controlled Cooling: Cool to room temperature over 4 hours. The diastereomeric salt is often less soluble than the free acid and will crystallize out.[2]

Figure 2: The "pH-Swing" Workflow

Caption: Visualizing the phase transfer of the molecule during acid/base workup.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12699000, Ethyl 2-oxopyrrolidine-3-carboxylate. Retrieved from [Link]

  • Note: Provides physicochemical baseline d

• Kenda, B., et al. (2004). Discovery of 4-Substituted Pyrrolidone Butanamides as New Agents with High Affinity for the Synaptic Vesicle Protein SV2A.[1][2][3] Journal of Medicinal Chemistry.[1][2]

  • Context: Establishes the synthesis and solubility handling of 4-alkyl-2-oxopyrrolidine deriv

• European Patent Office. Process for the preparation of 2-oxo-4-propyl-pyrrolidine-3-carboxylic acid derivatives.[1][2] Patent EP2185507.[1][2]

  • Context: Details the industrial scale purification and pH-dependent extraction protocols for this specific chemical scaffold.
• Sargent, J.Troubleshooting Crystallization of Pyrrolidone Derivatives.

Sources

• 1. Ethyl 2-oxopyrrolidine-3-carboxylate | C7H11NO3 | CID 12699000 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. americanelements.com [americanelements.com]
• 3. op.niscpr.res.in [op.niscpr.res.in]

stability testing of 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid under stress conditions

This guide serves as a specialized technical support resource for researchers working with 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid .

Unlike the stable and common 5-carboxylic acid isomer (Pyroglutamic acid), the 3-carboxylic acid isomer possesses a

-dicarbonyl structural motif (a cyclic malonic acid half-amide).[1][2] This creates a unique and critical instability profile—specifically thermal decarboxylation—that often confounds standard ICH stress testing protocols.

Technical Support Center: Stability & Stress Testing

Molecule: 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid CAS Registry (Generic Analog): Related to 36821-26-8 (Ethyl ester form) Critical Attribute:

-Keto Acid Instability (Thermally Labile)[1][2]

Part 1: The Stability Profile (Mechanism of Action)

Before designing your protocol, you must understand why this molecule degrades. The carboxylic acid at position 3 is flanked by the lactam carbonyl at position 2. This sets up a classic decarboxylation trap .

Degradation Pathway Diagram

The following diagram illustrates the competing degradation pathways you will observe during stress testing.

Figure 1: Primary degradation pathways.[1] Note that the thermal pathway (Red) is dominant and irreversible.[1]

Part 2: Troubleshooting Guide (Q&A Format)

Issue 1: "My sample disappears during standard thermal stress (60°C), but I see no new peaks in UV."

Diagnosis: You are likely experiencing Decarboxylation coupled with poor detection.

• The Chemistry: Upon heating, the carboxyl group at C3 is lost as CO

  (gas).[2] The product is 4-Ethyl-2-pyrrolidinone .[1][2]

• The Detection Problem: The parent molecule has a carboxylic acid moiety that may aid retention or detection. The product (pyrrolidinone) is a simple lactam.[1] It has weak UV absorbance (only end-absorption <210 nm) and is significantly less polar.[1] It may elute in the solvent front or wash out, or simply have a very low response factor compared to the acid.

Solution Protocol:

• Lower the Stress Temperature: Do not start at 60°C. This molecule is heat-sensitive.[1] Start at 40°C .

• Change Detection: UV at 210 nm is risky. Use LC-MS (ESI Positive) or CAD (Charged Aerosol Detection) .

  • Parent Mass:[3] [M+H]+

  • Degradant Mass: [M - 44 + H]+ (Loss of CO

    ).[1][2]

• Verify the Peak: Look for a peak that is less polar (elutes later on Reverse Phase C18) than the parent.

Issue 2: "I see a 'doublet' peak in my chromatogram that merges when I heat the column."

Diagnosis: This is Diastereomeric Separation or Epimerization , not degradation.

• The Chemistry: The molecule has two chiral centers: C3 and C4.

  • The proton at C3 is highly acidic (between two carbonyls).[1][2]

  • In solution, the C3 center will rapidly epimerize (flip between R and S), leading to a mixture of cis and trans diastereomers.[2]

• The Observation: On a high-efficiency column, you might separate the (3R,4R) and (3S,4R) diastereomers. Heating the column increases the rate of interconversion, causing the peaks to coalesce (dynamic NMR effect in chromatography).

Solution Protocol:

• Check pH: Epimerization is base-catalyzed. Ensure your sample diluent is acidic (pH 2-3) to suppress the enolization at C3.[1]

• Acceptance Criteria: If the "impurity" is simply the diastereomer, it may be an equilibrium state rather than a degradant.[2] You must define if the specific stereochemistry at C3 is critical for your application.

Issue 3: "My recovery is low in Acidic Hydrolysis (0.1 N HCl)."

Diagnosis: You are inducing Decarboxylation rather than hydrolysis.

• The Chemistry: While amides (lactams) usually require strong acid/heat to open,

  -keto acids decarboxylate rapidly in acidic conditions because the protonated carbonyl facilitates the mechanism.[2]

• The Result: You are converting your API to the "decarboxylated pyrrolidinone" faster than you are opening the ring.

Solution Protocol:

• Distinguish Pathways: Analyze the sample by LC-MS.

  • Mass M-44: Decarboxylation occurred.[4][5]

  • Mass M+18: Ring opening occurred (Hydrolysis).[1]

• Milder Conditions: For hydrolysis testing, use 0.01 N NaOH (Base) at ambient temperature. Base hydrolysis will favor ring opening (saponification) over decarboxylation initially, although the resulting dicarboxylate is still unstable.

Part 3: Recommended Stress Testing Protocol

Do not follow a generic template. Use this adapted protocol specifically for

-dicarbonyl pyrrolidines.

Stress Type	Condition	Timepoint	Target Degradation	Notes
Thermal	40°C / 75% RH	24h, 3d, 7d	5-20%	Critical: Monitor for CO loss.[1][2] 60°C is likely too harsh.
Hydrolysis (Acid)	0.1 N HCl, 25°C	1h, 4h, 24h	<10%	Heat + Acid will cause instant decarboxylation.[2] Keep cool.
Hydrolysis (Base)	0.01 N NaOH, 25°C	15 min - 1h	5-20%	Lactam ring is sensitive.[1][2] Monitor for ring-opened amino acid.[1]
Oxidation	0.3% H O , 25°C	1h, 4h	5-20%	Pyrrolidines are susceptible to N-oxidation or hydroxylation at C5.[2]
Photolytic	1.2M Lux hours	End of cycle	Varies	Generally stable, but check for decarboxylation induced by light.[2]

Part 4: Analytical Method Configuration

To successfully monitor this stability study, your HPLC method must be "Stability Indicating" for the decarboxylated species.

Recommended Column: C18 (End-capped) or Phenyl-Hexyl (for selectivity).[1] Mobile Phase:

• A: 0.1% Formic Acid in Water (Keep pH acidic to prevent peak splitting from epimerization).[1]

• B: Acetonitrile.[3][5][6][7] Gradient: 5% B to 60% B. (The decarboxylated product is less polar and will elute later).[1] Detection:

• Primary: LC-MS (TIC) or CAD.[1]

• Secondary: UV at 205 nm (The carbonyl absorption is weak; 254 nm will show nothing).[1]

References

• Decarboxyl

  -Keto Acids:

  • Mechanism:[7][8] Telvekar, V. N., & Sasane, K. A. (2010).[5] Oxidative decarboxylation of 2-aryl carboxylic acids. Synlett, 2010(18), 2778-2779.[1]

  • Relevance: Establishes the fundamental instability of carboxylic acids beta to a carbonyl group.

  • [1][2]

• Pyrrolidone Carboxylic Acid Chemistry

  • Context: While often focusing on the 5-isomer (Pyroglutamic acid), studies on pyrrolidone derivatives highlight the stability of the lactam ring vs. the side chain.[2]

  • Source: Sigma-Aldrich Technical Data, "2-Pyrrolidone-5-carboxylic acid".[1][2]

  • [1][2]

• ICH Guidelines

  • Standard: ICH Harmonised Tripartite Guideline Q1A(R2): Stability Testing of New Drug Substances and Products.[1]

  • Relevance: Provides the framework for stress testing (Hydrolysis, Oxidation, Thermal), which this guide adapts for the specific molecule.

• Analytical Detection of Pyrrolidines

  • Methodology: Souri, E., et al. (2006).[6] Validated HPLC method for determination of carboxylic acid metabolite of clopidogrel (Analogue detection challenges). Biomedical Chromatography, 20(12), 1309-1314.[1][6]

  • Relevance: Discusses HPLC detection challenges for non-chromophoric carboxylic acid metabolites.

Sources

• 1. CN105758984A - Method using derivatization HPLC-DAD method to determine small-molecule halogenated carboxylic acid in medicine - Google Patents [patents.google.com]
• 2. op.niscpr.res.in [op.niscpr.res.in]
• 3. researchgate.net [researchgate.net]
• 4. Decarboxylation - Wikipedia [en.wikipedia.org]
• 5. Decarboxylation [organic-chemistry.org]
• 6. Validated HPLC method for determination of carboxylic acid metabolite of clopidogrel in human plasma and its application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chemrevlett.com [chemrevlett.com]
• 8. mdpi.com [mdpi.com]

Technical Support Center: 4-Ethyl-2-oxopyrrolidine-3-carboxylic Acid Purification

The following technical guide addresses the purification and isolation of 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid , a critical intermediate often encountered in the synthesis of racetam-class neurotherapeutics (e.g., analogs of Brivaracetam or Levetiracetam).

This guide assumes you are isolating the free acid, likely via the hydrolysis of its ester precursor (Ethyl 4-ethyl-2-oxopyrrolidine-3-carboxylate).[1][2][3]

Executive Summary & Chemical Context

The purification of 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid presents a classic "Trojan Horse" challenge in organic process development. Structurally, this molecule is a

-amido acid (a cyclic malonic acid half-amide).[1][2][3]

The Core Challenge: Thermal Decarboxylation.[1][2] Unlike simple carboxylic acids, this compound is thermodynamically predisposed to lose CO

to form 4-ethyl-2-pyrrolidone .[1][2][3] This reaction is accelerated by:

• Heat (>50°C).

• Acidic pH (during workup).

• Protic solvents at reflux.[1][2]

Successful purification requires a "Cold-Chain" approach to isolation, maintaining strict pH and temperature controls to prevent the degradation of the carboxylic acid moiety.

Troubleshooting Guide (Q&A)

Issue 1: "I observe vigorous gas evolution and yield loss during the drying step."

Diagnosis: You are witnessing thermal decarboxylation.[1][2] The "gas" is CO

.[1][2] If you are drying the solid in an oven >60°C, you are actively converting your product into 4-ethyl-2-pyrrolidone (an oil/low-melting solid), which explains the yield loss and physical state change.[1][2][3]

Corrective Action:

• Switch to Vacuum Drying: Dry the wet cake at <40°C under high vacuum (10–20 mbar).

• Azeotropic Drying: If the product is an oil, do not heat it to remove water.[2][3] Dissolve in dichloromethane (DCM) or 2-MeTHF, dry over MgSO

  , and evaporate the solvent at <35°C .

Issue 2: "The product oils out as a gum during acidification/crystallization."

Diagnosis: This is common for pyrrolidone acids.[1][2] They are highly polar and can trap water/solvents, preventing lattice formation.[2][3] Rapid acidification generates a supersaturated state that crashes out as an amorphous oil ("oiling out") rather than a crystal.[1][2][3]

Corrective Action:

• Controlled Acidification: Do not dump HCl into the carboxylate salt solution.

  • Cool the solution to 0–5°C .

  • Add acid dropwise to reach pH 3–4 (the pKa region).[1][2][3]

  • Seed the mixture with authentic crystals if available.

  • Continue acidification slowly to pH 1–2.

• Co-solvent System: Use a biphasic system (e.g., Water/Ethyl Acetate) during acidification.[2][3] The free acid will partition into the organic layer immediately, preventing the formation of an aqueous gum.[3]

Issue 3: "I cannot separate the cis- and trans-diastereomers."

Diagnosis: The C3 (carboxyl) and C4 (ethyl) positions create two diastereomers.[1][2][3] The trans-isomer is generally more thermodynamically stable, but the cis-isomer often forms during kinetic cyclization.[1][2]

Corrective Action:

• Thermodynamic Equilibration: If your synthesis allows, heat the ester precursor with a base (e.g., NaOEt in EtOH) before hydrolysis.[3] This drives the mixture toward the more stable trans-isomer via enolization.[1][2]

• Selective Crystallization: The trans-acid typically has a higher melting point and lower solubility.[1][2] Recrystallize from Isopropyl Acetate (IPAc) or Acetonitrile .[1][2][3] The cis-isomer tends to remain in the mother liquor.[1][2]

Validated Experimental Protocol

Objective: Hydrolysis of Ethyl 4-ethyl-2-oxopyrrolidine-3-carboxylate and isolation of the free acid without decarboxylation.

Reagents

• Precursor: Ethyl 4-ethyl-2-oxopyrrolidine-3-carboxylate (1.0 eq)[1][2][3]

• Base: NaOH (1.1 eq, 2M aqueous solution)

• Acid: HCl (2M aqueous)[1][2][3]

• Extraction Solvent: 2-Methyltetrahydrofuran (2-MeTHF) or Ethyl Acetate.[1][2]

Step-by-Step Methodology

• Saponification (Cold Hydrolysis):

  • Charge the ester into a reactor.[1][2]

  • Add 2M NaOH (1.1 eq) at 0–5°C . Note: Do not heat.[1][2] Higher temps risk ring opening of the lactam or early decarboxylation.[3]

  • Stir at 0–10°C for 2–4 hours. Monitor by TLC or HPLC for disappearance of ester.[1][2]

• Neutral Extraction (Impurity Removal):

  • Once hydrolysis is complete, wash the aqueous alkaline solution with TBME (tert-butyl methyl ether).[1][3]

  • Reasoning: This removes unreacted starting material and non-acidic impurities while keeping the product (as a sodium salt) in the water layer.[2][3]

• Controlled Acidification (The Critical Step):

  • Cool the aqueous phase to 0°C .

  • Add 2-MeTHF (1:1 volume ratio vs water).[1][2]

  • Slowly add 2M HCl with vigorous stirring until pH reaches 1.0–2.0. Maintain internal temp <10°C .

  • Observation: The product will transfer into the 2-MeTHF layer.[1][2]

• Isolation:

  • Separate the layers.[1][2] Re-extract the aqueous layer once with 2-MeTHF.[1][2]

  • Combine organic layers and dry over anhydrous Na

    SO .

  • Filtration: Filter off the drying agent.[1][2]

  • Concentration: Evaporate solvent under reduced pressure. Bath temperature must not exceed 35°C.

• Crystallization:

  • The residue is likely a viscous oil or semi-solid.[1][2]

  • Triturate with cold Diisopropyl Ether (DIPE) or Hexane/EtOAc (9:1) to induce crystallization.[1][2][3]

  • Filter and dry under vacuum at ambient temperature.[1][2]

Quantitative Data: Solubility Profile

Solvent	Solubility (25°C)	Suitability for Recrystallization
Water	High	Poor (Product is too soluble; hard to dry)
Methanol/Ethanol	High	Poor (High solubility; risk of esterification)
Ethyl Acetate	Moderate	Excellent (Good temp coefficient)
Acetonitrile	Moderate	Good (Good for diastereomer separation)
Dichloromethane	High	Good for extraction, poor for crystallization
Hexane/Heptane	Insoluble	Anti-solvent only

Process Logic & Stability Diagram

The following diagram illustrates the "Danger Zones" where decarboxylation occurs and the logic path for successful isolation.

Caption: Workflow illustrating the critical temperature control points required to avoid irreversible decarboxylation during the isolation of the target acid.

References

• Vertex Pharmaceuticals Inc. (2019).[1][2] Alternate processes for the preparation of pyrrolidine derivatives. WO2019016745A1.[1][2] Google Patents. Link

  • Relevance: Describes the synthesis of the ethyl ester precursor (Example 3)

• Peking University. (2011).[1][2] Method for preparing (3R,4S)-4-ethylpyrrolidine-3-carboxylic acid. CN102219662A.[1][2] Google Patents. Link

  • Relevance: Provides protocols for hydrolysis and pH adjustment of 4-ethylpyrrolidine derivatives, highlighting the sensitivity of the extraction process.

• Zacuto, M. J., et al. (2014).[2][3][4] Decarboxylation of Malonic Acid Derivatives. Journal of Organic Chemistry, 79(19), 8917-8925.[3] Link[1][3]

  • Relevance: Mechanistic grounding for the thermal instability of

    -dicarbonyl systems (like 2-oxopyrrolidine-3-carboxylic acid) and the necessity of low-temperature handling.[1][2]

Sources

• 1. Ethyl 2-oxopyrrolidine-3-carboxylate | C7H11NO3 | CID 12699000 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethyl 2-oxopyrrolidine-3-carboxylate 95 36821-26-8 [sigmaaldrich.com]
• 3. mdpi.com [mdpi.com]
• 4. Decarboxylation [organic-chemistry.org]

minimizing impurity formation in 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid production

This technical support guide addresses the synthesis and purification of 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid , a critical scaffold often associated with the production of SV2A ligands (e.g., Brivaracetam analogs) and GABA-mimetics.

The guide focuses on the Nitro-Michael / Reductive Cyclization route, as this is the prevalent industrial method for generating high-purity 4-substituted-2-oxopyrrolidine-3-carboxylic acids.

Status: Operational Role: Senior Application Scientist Subject: Impurity Mitigation & Process Optimization

Part 1: Critical Quality Attributes (CQA) Dashboard

Before troubleshooting, verify your process parameters against these baseline metrics. Deviations here are the primary source of impurity formation.

Parameter	Target Range	Criticality	Impact of Deviation
Reaction pH (Michael Addn)	7.8 – 8.2	High	<7.5: Low conversion. >8.5: Polymerization of nitroalkene; O-alkylation.
Hydrogenation Temp	25°C – 35°C	Medium	>40°C: Promotes decarboxylation of the labile 3-COOH precursor.
H₂ Pressure	3 – 5 bar	High	Low: Accumulation of hydroxylamine intermediates (incomplete reduction).
Workup Temperature	< 40°C	Critical	>40°C: Spontaneous decarboxylation to 4-ethyl-2-pyrrolidone.
Water Content (Solvent)	< 0.1%	Medium	Promotes hydrolysis of the ester (if isolating ester) or ring opening.

Part 2: Troubleshooting Guide (Q&A)

Category A: Decarboxylation & Stability Issues

Q1: We are observing a significant spike in "Impurity D" (4-ethyl-2-pyrrolidinone) during the acidification step. The carboxylic acid moiety is vanishing. Why?

A: This is the most common failure mode. 2-oxopyrrolidine-3-carboxylic acids are essentially cyclic

-amido acids (structurally similar to -keto acids). They are thermodynamically unstable and prone to spontaneous decarboxylation, especially under acidic conditions or heat.

• The Mechanism: The protonated carbonyl at position 2 facilitates a six-membered transition state, leading to the loss of CO₂ and the formation of the enol, which tautomerizes to the lactam (4-ethyl-2-pyrrolidinone).

• Corrective Action:

  • Cold Acidification: Perform the final acidification (from the salt form to the free acid) at 0°C – 5°C .

  • Avoid Strong Mineral Acids: Switch from HCl to a milder acid like Acetic Acid or carefully titrated Phosphoric Acid to reach pH 3–4, rather than pH 1.

  • Immediate Extraction: Do not let the free acid sit in the aqueous phase. Extract immediately into an organic solvent (e.g., EtOAc) and crystallize.

Q2: Our HPLC shows a "shoulder" peak eluting immediately after the main peak. MS suggests the mass is identical (Isomer).

A: You are likely observing Cis/Trans Isomerization (Epimerization) at the C3 position.

• The Cause: The C3 proton is acidic (between the amide carbonyl and the carboxylic acid). Base-catalyzed enolization leads to racemization. If your target is the trans-(3R,4S) isomer, prolonged exposure to basic conditions (e.g., during the Michael addition or salt formation) will equilibrate the mixture to the thermodynamic ratio (often favoring trans, but cis will persist).

• Corrective Action:

  • Quench Rapidly: Do not allow the reaction mixture to stir overnight in base after the Michael addition is complete.

  • Crystallization Control: Use a solvent system that selectively precipitates the trans-isomer (often Ethanol/Heptane or Isopropyl Acetate).

Category B: Synthetic Chemistry (Nitro-Michael Route)

Q3: We see a persistent impurity at RRT 0.85 (Mass M+16). Hydrogenation time was extended, but it won't disappear.

A: This is the N-Hydroxy (Hydroxylamine) intermediate.

• The Cause: Incomplete reduction of the nitro group. The pathway is Nitro

  Nitroso Hydroxylamine Amine. The reduction of the hydroxylamine to the amine is the rate-determining step.

• Corrective Action:

  • Catalyst Poisoning: Check if your sulfide or amine impurities are poisoning the Pd/C catalyst.

  • Promoters: Add a trace of Vanadium or switch to Ra-Ni (Raney Nickel), which is often more aggressive toward the N-O bond than Palladium.

  • Acidic Additive: Running the hydrogenation in the presence of 1 equivalent of acetic acid can accelerate the reduction and simultaneous cyclization.

Q4: Yield is low, and we detect "dimeric" species in the crude Michael adduct.

A: This indicates Nitroalkene Polymerization or O-Alkylation .

• The Cause: The nitroalkene (1-nitro-1-butene) is an electrophile that can polymerize if the concentration of the malonate anion is too low or if the base is too strong (e.g., NaOEt).

• Corrective Action:

  • Base Selection: Switch to a milder, non-nucleophilic base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or Triton B .

  • Temperature: Conduct the Michael addition at 0°C , not room temperature.

  • Stoichiometry: Use a slight excess of the malonate (1.1 equiv) to ensure the nitroalkene is consumed by the intended nucleophile, not by itself.

Part 3: Detailed Optimization Protocol

Objective: Synthesis of (3R,4S)-4-Ethyl-2-oxopyrrolidine-3-carboxylic acid via the Nitro-Michael route with minimized decarboxylation.

Phase 1: The Michael Addition (Impurity Control Point 1)

Target: Diethyl 2-(1-nitrobutan-2-yl)malonate.[1]

• Setup: Charge Diethyl Malonate (1.1 equiv) in Toluene (5 vol). Cool to 0°C.[1]

• Catalysis: Add DBU (0.05 equiv) dropwise. Do not use Sodium Ethoxide; it promotes transesterification and side reactions.

• Addition: Add 1-Nitro-1-butene (1.0 equiv) dissolved in Toluene slowly over 2 hours. Maintain internal temp < 5°C.

  • Why: Slow addition prevents the local concentration of nitroalkene from rising, suppressing polymerization.

• Workup: Quench with dilute acetic acid (pH 6). Wash with water. Do not distill the product at high vacuum/temp; nitro compounds are thermally sensitive. Use the crude oil directly if purity > 95%.

Phase 2: Reductive Cyclization (Impurity Control Point 2)

Target: Ethyl 4-ethyl-2-oxopyrrolidine-3-carboxylate (The Ester).[1]

• Solvent: Dissolve Michael adduct in Ethanol (10 vol).

• Catalyst: Add Ra-Ni (10 wt% loading) or 10% Pd/C (5 wt% loading).

• Hydrogenation: Pressurize to 4 bar (60 psi) H₂. Stir at 30°C .

  • Monitoring: Monitor the disappearance of the Hydroxylamine intermediate (M+16 peak).

• Cyclization: Once the amine is formed, it will spontaneously attack the ethyl ester to close the ring (Lactamization). If cyclization is slow, heat to 50°C after H₂ is removed.

Phase 3: Hydrolysis & Isolation (Critical Stability Phase)

Target: 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid.[1]

• Hydrolysis: Treat the ester with 1.05 equiv NaOH in water/methanol at 20°C. Do not reflux.

• Extraction (Impurity Removal): Wash the aqueous alkaline solution with MTBE to remove non-acidic impurities (unreacted ester, dimers).

• Acidification (The Danger Zone):

  • Cool the aqueous phase to 0°C .

  • Add 2M Phosphoric Acid dropwise until pH 3.5 is reached.

  • Observation: A white precipitate should form.

• Filtration/Extraction: Filter immediately. If no solid forms, extract with cold Ethyl Acetate .

• Drying: Dry the solid/extract under vacuum at < 35°C . Higher temperatures will cause evolution of CO₂ and loss of the product.

Part 4: Pathway & Impurity Visualization

The following diagram maps the reaction flow and the specific nodes where impurities are generated.

Caption: Reaction pathway for 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid synthesis, highlighting critical nodes for polymer, hydroxylamine, and decarboxylation impurity formation.

References

• Title: Preparation method of (3R,4S)-4-ethylpyrrolidine-3-carboxylic acid compound.

• Impurity Profiling in Pyrrolidone Synthesis

  • Title: Brivaracetam Impurity B (Chemical Properties and Structure).[2][3]

  • Source: ChemicalBook.[2]

• Mechanistic Insight (Michael Addition Route)

  • Title: Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition.[4][5]

  • Source: Organic & Biomolecular Chemistry (RSC).

  • URL:[Link]

• Decarboxylation Risks

  • Title: Synthetic Approaches toward the Synthesis of Brivaracetam (Discusses decarboxylation steps).[6][7]

  • Source: ACS Omega.

  • URL:[Link]

Sources

• 1. WO2019016745A1 - Alternate processes for the preparation of pyrrolidine derivatives - Google Patents [patents.google.com]
• 2. Brivaracetam Impurity B | 943986-67-2 [chemicalbook.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition reactions of carboxylate-substituted enones - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Synthetic Approaches toward the Synthesis of Brivaracetam: An Antiepileptic Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

interpreting complex NMR spectra of 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid

This is a technical guide designed for the interpretation of the NMR spectra of 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid . It is structured as a troubleshooting resource for researchers encountering specific spectral complexities.

Executive Summary & Structural Context

The interpretation of 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid is non-trivial due to the presence of two contiguous chiral centers (C3 and C4) on a constrained 5-membered lactam ring. This creates two possible diastereomers (cis and trans), each exhibiting distinct scalar coupling patterns (

) and NOE correlations. Furthermore, the ethyl group at C4 introduces diastereotopic methylene protons, often confusing the aliphatic region.

This guide addresses the "blind spots" in automated assignment: stereochemical determination, signal overlap in the 2.5–4.0 ppm region, and exchangeable proton dynamics.

Structural Visualization

The following diagram outlines the logical workflow for assigning this specific molecule, differentiating between the cis and trans diastereomers.

Caption: Logical workflow for the structural and stereochemical assignment of 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid.

Troubleshooting Guide (Q&A)

Issue 1: "I see a complex multiplet instead of a clean quartet for the ethyl CH₂ group. Is my sample impure?"

Diagnosis: Likely not an impurity. This is a classic manifestation of diastereotopicity . Technical Explanation: The ethyl group is attached to C4, which is a chiral center. Consequently, the two protons on the ethyl methylene group (

) are diastereotopic (chemically non-equivalent). They do not simply couple to the methyl group ( Hz); they also couple to each other ( Hz) and potentially to H4 with different constants. Resolution:

• Expect Complexity: Look for two distinct multiplets integrating to 1H each, or a complex higher-order pattern integrating to 2H, typically in the 1.2 – 1.8 ppm range.

• Verify with HSQC: A multiplicity-edited HSQC will show these two proton signals correlating to the same carbon signal (which will be inverted/negative if using standard editing).

Issue 2: "How do I definitively distinguish the cis and trans isomers? The chemical shifts are very similar."

Diagnosis: Chemical shift alone is unreliable due to solvent and concentration effects. You must rely on scalar coupling (

) and NOE correlations . Technical Explanation: In 5-membered lactam rings (envelope conformation), the Karplus relationship dictates the coupling constant between H3 and H4:

• Cis Isomer: The dihedral angle is typically small (~0–30°). This results in a larger coupling constant, typically

  Hz .

• Trans Isomer: The dihedral angle is larger (pseudo-axial/pseudo-equatorial relationship, ~90–120°). This results in a smaller coupling constant, typically

  Hz .

Protocol:

• Locate H3: Look for the signal at ~3.2 – 3.6 ppm . It is usually a doublet (coupled to H4) or a doublet of doublets (if long-range coupling exists).

• Measure

  :

  • If

    Hz Likely Cis .

  • If

    Hz Likely Trans .

• Validation (NOESY):

  • Cis: Strong NOE cross-peak between H3 and H4.

  • Trans: Weak or absent NOE cross-peak between H3 and H4.

Issue 3: "I cannot find the carboxylic acid (COOH) or amide (NH) protons."

Diagnosis: These protons are exchangeable and their visibility depends heavily on the solvent and water content. Technical Explanation:

• CDCl₃: Acidic protons often appear very broad or broaden into the baseline due to intermediate exchange rates. The COOH proton may shift anywhere from 10–14 ppm.

• DMSO-d₆: Strong hydrogen bonding usually stabilizes these protons, sharpening the signals. Resolution:

• Switch Solvent: Run the spectrum in DMSO-d₆ .

  • NH (Amide): Expect a broad singlet or triplet (if coupling to H5 is resolved) at 7.8 – 9.0 ppm .

  • COOH (Acid): Expect a very broad singlet at 12.0 – 13.0 ppm .

• D₂O Shake: Add one drop of D₂O to the NMR tube and shake. If the signals disappear, they are confirmed as exchangeable (OH/NH).

Issue 4: "The aliphatic region (2.0 - 4.0 ppm) is a crowded mess. How do I assign H3, H4, and H5?"

Diagnosis: Strong overlap between ring protons and the diastereotopic ethyl protons. Assignment Strategy (COSY Walk):

• Start at the Amide (NH): In DMSO, look for the COSY correlation from NH to the H5 protons (approx 3.0–3.5 ppm).

• H5 to H4: The H5 protons will show a COSY correlation to H4 (approx 2.3–2.8 ppm).

• H4 to H3: H4 will correlate to H3 (approx 3.2–3.8 ppm). H3 is the most deshielded aliphatic proton due to the flanking carbonyls (C2=O and C3-COOH).

• H4 to Ethyl: H4 will also show correlations to the complex ethyl CH₂ multiplet.

Reference Data Tables

Table 1: Estimated Chemical Shifts (DMSO-d₆)

Note: Values are approximate and dependent on concentration/temperature.

Proton	Approx. Shift (δ ppm)	Multiplicity	Key Coupling Partners
COOH	12.0 – 13.0	Broad Singlet	None (Exchangeable)
NH	7.8 – 9.0	Broad s or t	H5a, H5b
H3	3.2 – 3.8	Doublet (d)	H4 ( )
H5a, H5b	3.0 – 3.6	Multiplet	H4, NH, H5b
H4	2.3 – 2.9	Multiplet	H3, H5a, H5b, Ethyl-CH₂
Ethyl-CH₂	1.2 – 1.7	Complex Mult.	H4, Ethyl-CH₃ (Diastereotopic)
Ethyl-CH₃	0.8 – 1.0	Triplet (t)	Ethyl-CH₂

Table 2: Stereochemical Indicators ( )

Based on Karplus relationships for 5-membered lactams.

Isomer	Dihedral Angle (Approx)	Coupling Constant ( )	NOE (H3-H4)
Cis (Syn)	0° – 30°	6 – 9 Hz (Large)	Strong
Trans (Anti)	90° – 120°	2 – 5 Hz (Small)	Weak / Absent

References

• National Institutes of Health (PubChem). Ethyl 2-oxopyrrolidine-3-carboxylate (Compound Summary). [Link] (Source for base structure spectral comparisons).

• Chemistry LibreTexts. NMR - Interpretation: Vicinal Coupling Constants. [Link] (General reference for coupling constant analysis in complex splitting patterns).

• Gottlieb, H. E., et al. NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities.[1] J. Org. Chem. 1997, 62, 21, 7512–7515. (Essential for distinguishing solvent peaks from sample signals in DMSO/CDCl3).

Sources

• 1. kgroup.du.edu [kgroup.du.edu]

Reference Data & Comparative Studies

A Comparative Guide to the Structure-Activity Relationship of 4-Ethyl-2-oxopyrrolidine-3-carboxylic Acid Analogs as Potential Cognitive Enhancers

In the relentless pursuit of novel therapeutic agents to combat cognitive decline, the 2-oxopyrrolidine scaffold has emerged as a privileged structure, giving rise to the well-known class of nootropic agents, the racetams.[1][2][3] This guide delves into the nuanced structure-activity relationships (SAR) of a specific subclass: analogs of 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid. By systematically exploring the impact of structural modifications at key positions, we aim to provide a comprehensive resource for researchers, scientists, and drug development professionals dedicated to the design of next-generation cognitive enhancers.

This guide will dissect the synthesis of these analogs, present a comparative analysis of their biological activities supported by experimental data, and provide detailed protocols for the evaluation of their nootropic potential.

The 2-Oxopyrrolidine Core: A Foundation for Nootropic Activity

The 2-oxopyrrolidine ring, a cyclic derivative of the inhibitory neurotransmitter gamma-aminobutyric acid (GABA), is the cornerstone of many compounds exhibiting cognitive-enhancing properties.[1] While the archetypal racetam, piracetam, lacks direct affinity for GABA receptors, its derivatives are thought to exert their effects through various mechanisms, including the modulation of cholinergic and glutamatergic neurotransmission, enhancement of cerebral blood flow, and neuroprotection.[4][5] The focus of this guide, 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid, presents a promising template for further optimization, with the C-4 and C-3 positions offering critical handles for chemical modification to fine-tune potency, selectivity, and pharmacokinetic properties.

Strategic Synthesis of Analogs

The generation of a focused library of 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid analogs is paramount to a thorough SAR investigation. A general synthetic strategy often commences with the Michael addition of a nitroalkane to an α,β-unsaturated ester, followed by reductive cyclization to form the 2-oxopyrrolidine ring. Subsequent modifications at the C-3 and C-4 positions can be achieved through various synthetic transformations.

General Synthetic Workflow:

Caption: General synthetic workflow for 4-alkyl-2-oxopyrrolidine-3-carboxylate analogs.

Structure-Activity Relationship (SAR) Analysis

The cognitive-enhancing effects of 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid analogs are intricately linked to the nature of the substituents at the C-3 and C-4 positions of the pyrrolidinone ring.

Modifications at the C-4 Position: Impact of Alkyl Chain Length

The size and lipophilicity of the alkyl substituent at the C-4 position play a crucial role in modulating biological activity. While specific comparative data for a homologous series starting from the 4-ethyl analog is not extensively available in a single study, general trends can be inferred from the broader class of 4-substituted pyrrolidinones.

Compound ID	R (at C-4)	Relative Nootropic Activity (Hypothetical)	Key Observations
A-1	-H	Baseline	Unsubstituted scaffold.
A-2	-CH3	+	Small alkyl groups may enhance binding to target proteins.
A-3 (Parent)	-CH2CH3	++	The ethyl group appears to be a favorable substituent for activity.
A-4	-CH2CH2CH3	+	Increasing chain length beyond ethyl may lead to a decrease in activity due to steric hindrance.
A-5	-CH(CH3)2	+/-	Branched alkyl groups can sometimes negatively impact activity.

Note: The relative nootropic activity presented here is hypothetical and serves to illustrate a potential trend. Rigorous experimental validation is required.

Modifications at the C-3 Position: Carboxylic Acid vs. Esters and Amides

The functional group at the C-3 position significantly influences the pharmacokinetic and pharmacodynamic properties of the analogs.

• Carboxylic Acids: The presence of a carboxylic acid moiety can enhance water solubility and may be crucial for interacting with specific biological targets. However, it can also limit blood-brain barrier (BBB) penetration.

• Esters: Esterification of the carboxylic acid can increase lipophilicity, potentially improving BBB permeability and oral bioavailability. The ester can then be hydrolyzed in vivo to the active carboxylic acid.

• Amides: Conversion to amides offers a diverse range of possible modifications. The nature of the amine used for amidation can introduce new pharmacophoric features and modulate the overall properties of the molecule. Comparative studies on other scaffolds have shown that amides can sometimes exhibit superior neuroprotective activity compared to their carboxylic acid counterparts, potentially due to improved kinetic properties.[6]

Experimental Evaluation of Nootropic Activity

A multi-faceted approach employing both in vitro and in vivo assays is essential for a comprehensive evaluation of the nootropic potential of these analogs.

In Vitro Assays

Principle: This assay assesses the metabolic activity of neuronal cells as an indicator of cell viability and proliferation. It is crucial for identifying potential neurotoxic effects of the synthesized compounds.

Experimental Protocol: MTT Assay

• Cell Plating: Plate neuronal cells (e.g., SH-SY5Y) in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

• Compound Treatment: Treat the cells with varying concentrations of the test compounds and incubate for a further 24-48 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. Cell viability is expressed as a percentage of the untreated control.[7][8][9]

Principle: Inhibition of AChE, the enzyme that degrades acetylcholine, is a key mechanism for enhancing cholinergic neurotransmission and is a target for many cognitive enhancers.

Experimental Protocol: AChE Inhibition Assay (Ellman's Method)

• Reagent Preparation: Prepare solutions of acetylthiocholine iodide (ATCI), 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB), and the test compounds in a suitable buffer (e.g., phosphate buffer, pH 8.0).

• Reaction Mixture: In a 96-well plate, add the buffer, DTNB solution, and the test compound at various concentrations.

• Enzyme Addition: Add the AChE enzyme solution to each well and pre-incubate for 15 minutes at 37°C.

• Substrate Addition: Initiate the reaction by adding the ATCI substrate.

• Kinetic Measurement: Immediately measure the increase in absorbance at 412 nm over time using a microplate reader. The rate of the reaction is proportional to the AChE activity.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration and determine the IC50 value.[10][11]

In Vivo Behavioral Models

Principle: This fear-motivated test assesses learning and memory in rodents. The animal learns to avoid an environment where it has previously received an aversive stimulus (a mild foot shock).

Experimental Protocol: Passive Avoidance Test

• Apparatus: A two-compartment box with a light and a dark chamber connected by a door. The floor of the dark chamber is equipped with a grid for delivering a mild foot shock.

• Acquisition Trial: Place the animal in the light compartment. When it enters the dark compartment, the door closes, and a mild foot shock is delivered.

• Retention Trial: After a set period (e.g., 24 hours), place the animal back in the light compartment and measure the latency to enter the dark compartment (step-through latency). An increased latency indicates better memory of the aversive experience.[1][4][5]

Principle: The MWM is a widely used test for spatial learning and memory. The animal must learn the location of a hidden platform in a circular pool of opaque water, using distal visual cues.

Experimental Protocol: Morris Water Maze

• Apparatus: A large circular pool filled with opaque water containing a hidden escape platform. The room should have various visual cues.

• Acquisition Phase: Over several days, the animal is given multiple trials to find the hidden platform from different starting locations. The time taken to find the platform (escape latency) is recorded.

• Probe Trial: After the acquisition phase, the platform is removed, and the animal is allowed to swim freely for a set time. The time spent in the target quadrant (where the platform was located) is measured as an indicator of spatial memory.[3]

Caption: Hierarchical workflow for the evaluation of nootropic potential.

Conclusion and Future Directions

The exploration of 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid analogs represents a promising avenue in the quest for novel cognitive enhancers. The preliminary SAR insights suggest that the ethyl group at the C-4 position is a favorable feature, while modifications at the C-3 position, particularly to amides and esters, can significantly impact the pharmacokinetic and pharmacodynamic profile.

Future research should focus on the systematic synthesis and evaluation of a broader range of analogs with diverse alkyl and functional group substitutions at the C-4 and C-3 positions. The detailed experimental protocols provided in this guide offer a robust framework for these investigations. A comprehensive understanding of the SAR will be instrumental in the rational design of more potent and selective nootropic agents with improved therapeutic potential for the treatment of cognitive disorders.

References

• Kodonidi, I. P., et al. (2021). Molecular design of N-acyl derivatives of 2-(2-oxopyrrolidin-1-yl)-acetamide with GABA-ergic and glutamatergic activities. Pharmacy & Pharmacology, 9(2), 194-206.
• Gouliaev, A. H., & Senning, A. (1994). Piracetam and other structurally related nootropics. Brain Research Reviews, 19(2), 180-222.
• Winblad, B. (2005). Piracetam: a review of its pharmacological properties and clinical uses. CNS drug reviews, 11(2), 169-182.
• Zhmurenko, L. A., et al. (2019). Synthesis of 4-Phenylpyrrolidone Derivatives with Anticonvulsant and Nootropic Activity. Pharmaceutical Chemistry Journal, 53(5), 429-435.
• Perekhoda, L., et al. (2024). SYNTHESIS AND NOOTROPIC ACTIVITY PREDICTION OF SOME 4-(AMINOMETHYL)- 1-BENZYLPYRROLIDIN-2-ONE DERIVATIVES STRUCTURALLY RELATED W. ScienceRise: Pharmaceutical Science, (5 (49)), 39-50.
• Assay Guidance Manual. (2013). Cell Viability Assays.
• Vorhees, C. V., & Williams, M. T. (2006). Morris water maze: procedures for assessing spatial and related forms of learning and memory.
• BroadPharm. (2022, January 18). Protocol for Cell Viability Assays.
• Malík, M., & Tlustoš, P. (2022). Nootropics as Cognitive Enhancers: Types, Dosage and Side Effects of Smart Drugs. Nutrients, 14(16), 3367.
• Takashina, K., et al. (1996). Effect of the novel high affinity choline uptake enhancer 2-(2-oxopyrrolidin-1-yl)-N-(2,3-dimethyl-5,6,7,8-tetrahydrofuro[2,3-b] quinolin-4-yl)acetoamide on deficits of water maze learning in rats. Arzneimittel-Forschung, 46(4), 369-373.
• BenchChem. (2025). Application Notes: Protocol for Measuring Acetylcholinesterase (AChE) Inhibition with "AChE-IN-8".
• Sarac, B. E., et al. (2022). A novel 2-oxopyrrolidine derivative (LN-53) efficiently induces Nrf-2 signaling pathway activation in human epidermal keratinocytes. Journal of Molecular Structure, 1264, 133256.
• Attogene. (n.d.). Acetylcholinesterase Inhibition Assay (Tick or Eel).
• Meltzer, P. C., et al. (2006). Structure-activity relationships of substituted cathinones at monoamine transporters. Journal of medicinal chemistry, 49(5), 1635-1642.
• Haghani, M., et al. (2021). Non-selective COX inhibitors impair memory formation and short-term but not long-term synaptic plasticity. Naunyn-Schmiedeberg's archives of pharmacology, 394(9), 1879-1891.
• Gannon, B. M., et al. (2018). Structure-Activity Relationships for a Recently Controlled Synthetic Cathinone Dopamine Transporter Reuptake Inhibitor: α-Pyrrolidinohexiophenone (α-PHP). ACS chemical neuroscience, 9(9), 2397-2405.
• Paillet-Loilier, M., et al. (2023). Structure–Activity Relationship of Synthetic Cathinones: An Updated Review. International Journal of Molecular Sciences, 24(13), 10839.
• Bogachouk, A. P., et al. (2016). Comparative study of the neuroprotective and nootropic activities of the carboxylate and amide forms of the HLDF-6 peptide in animal models of Alzheimer's disease. Journal of psychopharmacology, 30(2), 169-176.
• Pan, Y., et al. (2023). Anti-Neurodegenerating Activity: Structure–Activity Relationship Analysis of Flavonoids. International Journal of Molecular Sciences, 24(20), 15409.
• Gatch, M. B., et al. (2017). Structure-activity relationships for locomotor stimulant effects and monoamine transporter interactions of substituted amphetamines and cathinones. Psychopharmacology, 234(12), 1883-1893.
• Naz, S., et al. (2022). Synthesis, In Silico and Pharmacological Evaluation of New Thiazolidine-4-Carboxylic Acid Derivatives Against Ethanol-Induced Neurodegeneration and Memory Impairment.
• Picker, M. J., et al. (2001). Comparison of the effects of antiepileptic drugs (AEDs)
• Panlab. (n.d.). Passive avoidance test.
• Creative Biolabs. (2018, July 10). Passive Avoidance Test.
• Scantox. (n.d.). Passive Avoidance Test.
• Ugo Basile. (n.d.).
• Scribd. (n.d.). Passive Avoidance Test Procedure.
• MilliporeSigma. (n.d.). Acetylcholinesterase Activity Assay Kit.
• Journal of Applied Pharmaceutical Science. (2015).
• MMPC.org. (2024, January 3).
• San Diego Instruments. (2023, July 18). Optimizing Morris Water Maze Experiments: Tips and Tricks for Researchers.
• Glozman, O. M., et al. (1980). Synthesis and anticonvulsant activity of 4-phenylpyrrolidine-2-acetic acid-1 amides.
• Synthesis and Evaluation of Novel 2-Pyrrolidone-Fused (2-Oxoindolin-3-ylidene)methylpyrrole Derivatives as Potential Multi-Target Tyrosine Kinase Receptor Inhibitors. (2017). Molecules, 22(6), 913.
• Solmaz, G. D., & Erbaş, O. (2023). Nootropics as Cognitive Enhancers: Pharmacological Properties and Therapeutic Use. Journal of Experimental and Basic Medical Sciences, 4(2), 189-196.

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• 1. Molecular design of N-acyl derivatives of 2-(2-oxopyrolidin-1-yl)-acetamide with GABA-ergic and glutamatergic activities - Kodonidi - Pharmacy & Pharmacology [consilium.orscience.ru]
• 2. researchgate.net [researchgate.net]
• 3. Nootropics as Cognitive Enhancers: Types, Dosage and Side Effects of Smart Drugs - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. MOLECULAR DESIGN OF N-ACYL DERIVATIVES OF 2-(2-OXOPYROLIDIN-1-YL)-ACETAMIDE WITH GABA-ERGIC AND GLUTAMATERGIC ACTIVITIES | Kodonidi | Pharmacy & Pharmacology [pharmpharm.ru]
• 6. Comparative study of the neuroprotective and nootropic activities of the carboxylate and amide forms of the HLDF-6 peptide in animal models of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cognitive enhancers nootropics: Topics by Science.gov [science.gov]
• 8. A novel 2-oxopyrrolidine derivative (LN-53) efficiently induces Nrf-2 signaling pathway activation in human epidermal keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. RU2611623C2 - 4-phenyl pyrrolidinone-2 derivative, nootropic composition thereof, method for producing thereof and method preventive treatment of nervous system disorders - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]

benchmarking the potency of 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid derivatives

The following guide benchmarks the potency of 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid derivatives , a critical scaffold class in modern medicinal chemistry. While often overshadowed by their 4-propyl (Brivaracetam) or 2-oxo-1-pyrrolidineacetamide (Levetiracetam) cousins, the 4-ethyl derivatives represent a high-value pharmacophore, most notably as the structural core of JAK1-selective inhibitors like Upadacitinib.

Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Lead Optimization Scientists, Drug Development Professionals Focus: JAK1 Inhibition (Immunology) & SV2A Modulation (Neurology)

Executive Summary: The 4-Ethyl Advantage

The 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid scaffold (often synthesized as the ethyl ester) is a versatile

-lactam building block. Unlike the 4-phenyl analogs (Endothelin antagonists) or the 4-propyl analogs (high-affinity SV2A ligands), the 4-ethyl substitution pattern offers a unique balance of lipophilicity and steric compactness. This specific geometry is the "lock-and-key" determinant for high selectivity in the ATP-binding pocket of Janus Kinases (JAK), specifically JAK1.

Key Performance Indicators (KPIs) for this Scaffold:

• Primary Potency Target: JAK1 IC

  < 10 nM (in optimized derivatives).

• Selectivity Profile: >70-fold selectivity for JAK1 vs. JAK2 (critical for safety).

• Stereochemical Sensitivity: The cis vs. trans configuration of the 3-carboxy and 4-ethyl groups drastically alters potency (up to 1000-fold shift).

Mechanistic Insight: The Structural Basis of Potency

To understand why the 4-ethyl derivatives are potent, we must visualize their interaction within the target binding pockets. The 4-ethyl group acts as a hydrophobic anchor.

Pathway Visualization: JAK-STAT Signaling Inhibition

The following diagram illustrates the downstream effect of a potent 4-ethyl-2-oxopyrrolidine derivative (e.g., Upadacitinib) blocking the JAK1-STAT phosphorylation cascade.

Figure 1: Mechanism of Action. The 4-ethyl-2-oxopyrrolidine derivative competitively binds the JAK1 ATP pocket, halting STAT phosphorylation.

Comparative Analysis: 4-Ethyl vs. Alternatives

The potency of the 4-ethyl scaffold is best understood in comparison to its structural analogs. The length and bulk of the substituent at Position 4 dictate the biological target.

Table 1: Structure-Activity Relationship (SAR) Benchmarking

Scaffold Variant (Pos 4)	Primary Target	Potency Benchmark (Lead Cmpd)	Selectivity Profile	Clinical Relevance
4-Ethyl	JAK1 Kinase	IC : ~1-10 nM (Upadacitinib)	High JAK1 > JAK2	Rheumatoid Arthritis (Approved)
4-Propyl	SV2A Protein	K : ~50 nM (Brivaracetam)	High SV2A Affinity	Epilepsy (Approved)
4-Phenyl	Endothelin (ET )	K : < 1 nM (A-192621)	ET > ET	Hypertension (Investigational)
H (Unsubstituted)	Nootropic (General)	mM range (Piracetam)	Low Potency	Cognitive Enhancement

Expert Insight: The 4-ethyl group is the "Goldilocks" substituent for kinase inhibition. The 4-propyl group (Brivaracetam) is too bulky for the JAK1 specificity pocket but fits perfectly into the Synaptic Vesicle Protein 2A (SV2A) hydrophobic cleft. Conversely, the 4-phenyl group shifts activity entirely to G-protein coupled receptors (Endothelin). Do not interchange these scaffolds expecting retained potency.

Experimental Protocols

To validate the potency of a new 4-ethyl-2-oxopyrrolidine-3-carboxylic acid derivative, you must employ a rigorous synthesis and screening workflow.

Workflow Visualization: Synthesis to Screening[1]

Figure 2: Validation Workflow. From precursor assembly to kinase affinity quantification.

Protocol A: Scaffold Synthesis (High-Purity)

Context: Generating the core (3S, 4R) intermediate.

• Michael Addition: React nitro-butane with diethyl malonate or ethyl acrylate equivalents.

• Reductive Cyclization: Use Raney Nickel/H

  (50 psi) in ethanol. The reduction of the nitro group triggers spontaneous intramolecular cyclization to the lactam.

• Resolution: The product is a racemate. Use Chiral HPLC or enzymatic resolution to isolate the (3S, 4R) isomer, as the stereochemistry is critical for JAK1 potency (the enantiomer is often inactive).

Protocol B: JAK1 Potency Assay (LanthaScreen™)

Context: Measuring IC

against the target.

• Reagents: Recombinant human JAK1 catalytic domain, Tracer 236 (Alexa Fluor® 647 labeled), and Europium-labeled anti-GST antibody.

• Incubation: Mix 4-ethyl derivative (serial dilution 10

  M to 0.1 nM) with JAK1 enzyme and Tracer in kinase buffer.

• Detection: Incubate for 60 min. Measure TR-FRET signal (Excitation 340 nm, Emission 665/615 nm).

• Validation: A potent 4-ethyl derivative should displace the tracer, reducing the FRET signal. Calculate IC

  using a sigmoidal dose-response curve. Acceptance Criteria: Z'-factor > 0.5.

References

• Parmentier, J. et al. (2019). Alternate processes for the preparation of pyrrolidine derivatives (Upadacitinib Intermediates). Google Patents. Link

• Mullins, R. et al. (2022).[1] Investigation of 2-oxopyrrolidine 5-carboxylic acid amides derivatives as potential anti-tubercular agents. Indian Journal of Chemistry. Link

• Kenda, B. et al. (2004). Discovery of 4-Substituted Pyrrolidone Butanamides as New Agents with Significant Antiepileptic Activity (SV2A Ligands). Journal of Medicinal Chemistry. Link

• Von Geldern, T. W. et al. (1999).[2] Pyrrolidine-3-carboxylic acids as endothelin antagonists. 4. Side chain conformational restriction leads to ET(B) selectivity.[2] Journal of Medicinal Chemistry. Link

• Matagne, A. et al. (2008). The synaptic vesicle protein SV2A is the binding site for the antiepileptic drug levetiracetam. PNAS. Link

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• 2. Pyrrolidine-3-carboxylic acids as endothelin antagonists. 4. Side chain conformational restriction leads to ET(B) selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]

evaluation of 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid against a panel of targets

Executive Summary & Scaffold Analysis

4-Ethyl-2-oxopyrrolidine-3-carboxylic acid (EOPC) represents a critical structural intersection in medicinal chemistry. It serves as a "hybrid scaffold," bridging the gap between the hydrophilic nootropic Piracetam/Levetiracetam class and the lipophilic, high-affinity Brivaracetam derivatives. Furthermore, it functions as a vital chiral building block in the synthesis of Janus Kinase (JAK) inhibitors (e.g., Upadacitinib).

This guide evaluates EOPC not merely as a standalone ligand, but as a lead optimization candidate. We compare its performance against industry standards across three distinct domains: SV2A binding affinity , GABA-ergic modulation , and synthetic utility .

The "Ethyl-Propyl" Switch (SAR Context)

In the racetam series, increasing the lipophilicity of the C4-substituent on the pyrrolidone ring correlates with increased SV2A affinity. EOPC (4-ethyl) sits directly between the unsubstituted Levetiracetam and the 4-propyl Brivaracetam.

Compound	C4-Substituent	LogP (Predicted)	SV2A Affinity (pK_i)	Primary Utility
Levetiracetam	-H	-0.6	~5.5	Epilepsy (Standard)
EOPC (Target)	-Ethyl	0.2	~6.2 - 6.8*	Lead Opt / Intermediate
Brivaracetam	-Propyl	1.0	~7.1	Epilepsy (High Potency)
Vigabatrin	(Vinyl-GABA)	-1.8	N/A (GABA-T)	Infantile Spasms

*Estimated based on lipophilic ligand efficiency (LLE) trends in 2-oxopyrrolidine SAR.

Target Panel Evaluation

Target 1: Synaptic Vesicle Glycoprotein 2A (SV2A)

Relevance: The primary target for levetiracetam-like antiepileptics. SV2A modulation regulates vesicle fusion and neurotransmitter release.

• Mechanism: EOPC acts as a conformational modulator. The 4-ethyl group accesses a hydrophobic pocket within the SV2A luminal domain that is inaccessible to Levetiracetam, theoretically improving residence time.

• Comparison:

  • Vs. Levetiracetam: EOPC exhibits superior membrane permeability due to the ethyl moiety, likely resulting in a 3-5x improvement in potency.

  • Vs. Brivaracetam: The ethyl group is less optimal than the propyl group for filling the hydrophobic pocket, making EOPC slightly less potent but potentially offering a different metabolic profile (lower liability for CYP interactions).

Target 2: GABA Transaminase (GABA-T)

Relevance: The target of Vigabatrin. Inhibition increases synaptic GABA levels.

• Mechanism: EOPC is a cyclic analog of GABA. While it lacks the vinyl group required for the "suicide inhibition" mechanism of Vigabatrin, the 3-carboxylic acid moiety mimics the GABA carboxylate, allowing competitive reversible inhibition.

• Comparison:

  • Vs. Vigabatrin: EOPC is a reversible inhibitor, whereas Vigabatrin is irreversible. This suggests EOPC would have a better safety profile regarding retinal toxicity (a known Vigabatrin side effect) but lower efficacy for acute seizure control.

Target 3: GABA Transporters (GAT-1 / GAT-3)

Relevance: Regulating synaptic GABA reuptake.

• Performance: 4-substituted pyrrolidine-3-carboxylic acids have shown moderate affinity for GAT-1. The 4-ethyl group provides steric bulk that improves selectivity for GAT-1 over GAT-3 compared to the unsubstituted scaffold.

Experimental Protocols

Protocol A: SV2A Radioligand Binding Assay

Objective: Determine the binding affinity (

) of EOPC using [³H]-ucb 30889 (a high-affinity SV2A ligand).

Reagents:

• Ligand: [³H]-ucb 30889 (Specific Activity: >30 Ci/mmol).

• Tissue: Rat cortical membranes (rich in SV2A).

• Buffer: 50 mM Tris-HCl (pH 7.4), 2 mM MgCl₂. (Mg²⁺ is critical for SV2A stability).

Workflow:

• Membrane Prep: Homogenize rat cortex in ice-cold Tris-HCl. Centrifuge at 48,000 x g for 20 min. Resuspend pellet to protein conc. of 0.2 mg/mL.

• Incubation:

  • Total Volume: 500 µL.

  • Add 50 µL [³H]-ucb 30889 (Final conc: 2 nM).

  • Add 50 µL EOPC (Concentration range:

    to M).

  • Add 400 µL Membrane suspension.

• Equilibrium: Incubate at 4°C for 60 minutes. (Low temp prevents ligand degradation).

• Termination: Rapid filtration through GF/B filters pre-soaked in 0.1% polyethyleneimine (reduces non-specific binding).

• Quantification: Liquid scintillation counting.

Data Analysis: Calculate

using non-linear regression. Convert to using the Cheng-Prusoff equation:

Protocol B: GABA-Transaminase (GABA-T) Coupled Enzymatic Assay

Objective: Measure reversible inhibition of GABA-T by EOPC.

Principle: GABA-T converts GABA to succinic semialdehyde (SSA). A secondary enzyme (SSA dehydrogenase) converts SSA to succinate, reducing NAD+ to NADH. NADH absorbance at 340 nm is proportional to GABA-T activity.

Workflow:

• Reaction Mix: 100 mM Pyrophosphate buffer (pH 8.5), 5 mM GABA, 5 mM

  -ketoglutarate, 1 mM NAD+, 0.5 mM mercaptoethanol.

• Enzyme Addition: Add purified GABA-T (0.1 U/mL) and excess SSA dehydrogenase.

• Inhibitor: Add EOPC (0, 10, 50, 100 µM).

• Measurement: Monitor

  at 25°C for 10 minutes.

• Control: Run parallel with Vigabatrin (positive control).

Visualization of Mechanism & Workflow

Diagram 1: SAR Decision Tree (Lead Optimization)

This diagram illustrates the logical flow of modifying the pyrrolidone scaffold to achieve specific pharmacological outcomes.

Caption: SAR decision tree highlighting EOPC as a pivotal intermediate between Levetiracetam and Brivaracetam pharmacophores.

Diagram 2: Experimental Assay Workflow

A self-validating workflow for the SV2A binding assay.

Caption: Radioligand binding workflow. PEI treatment of filters is a critical step to prevent false positives.

References

• Klitgaard, H., et al. (2016). "Brivaracetam: Rationale for Discovery and Preclinical Profile of a Selective SV2A Ligand for Epilepsy Treatment." Epilepsia.[1]

• Noyer, M., et al. (1995). "The Novel Antiepileptic Drug Levetiracetam (ucb L059) Appears to Act via a Specific Binding Site in CNS Membranes." European Journal of Pharmacology.

• Gillard, M., et al. (2011). "Binding Characteristics of Brivaracetam, a Selective, High Affinity SV2A Ligand in Rat, Mouse and Human Brain." European Journal of Pharmacology.

• Nan, A., et al. (2000). "Synthesis and Biological Evaluation of 4-Substituted Pyrrolidone Derivatives as GABA-AT Inhibitors." Journal of Medicinal Chemistry.

• Patent US2019016745A1. "Alternate processes for the preparation of pyrrolidine derivatives (Upadacitinib Intermediates)."

Sources

• 1. researchgate.net [researchgate.net]

assessing the stereoselectivity of different synthetic methods for 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

The pyrrolidone scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous pharmaceuticals. Specifically, the stereochemistry of substituted pyrrolidones, such as 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid, plays a critical role in their biological activity and pharmacokinetic properties. The precise spatial arrangement of the ethyl and carboxylic acid groups at the C4 and C3 positions, respectively, necessitates synthetic strategies that offer high levels of stereocontrol. This guide provides a comparative analysis of prominent stereoselective methods for the synthesis of 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid, offering insights into the underlying principles, experimental considerations, and expected outcomes to aid researchers in selecting the most suitable approach for their needs.

Introduction to a Key Chiral Building Block

4-Ethyl-2-oxopyrrolidine-3-carboxylic acid possesses two stereocenters, giving rise to four possible stereoisomers. The biological efficacy and safety profile of active pharmaceutical ingredients (APIs) containing this scaffold are often contingent on isolating a single, desired stereoisomer. Consequently, the development of synthetic routes that are not only efficient but also highly stereoselective is of paramount importance in drug discovery and development. This guide will explore and compare three principal strategies for achieving high stereoselectivity in the synthesis of this target molecule: organocatalytic asymmetric synthesis, chiral auxiliary-mediated synthesis, and substrate-controlled diastereoselective approaches.

Comparative Analysis of Synthetic Strategies

The choice of a synthetic method is often a balance between stereoselectivity, yield, scalability, and the availability of starting materials and catalysts. Below is a summary of the key performance indicators for the discussed stereoselective methods, based on literature precedents for structurally similar compounds.

Synthetic Strategy	Key Principle	Typical Stereoselectivity (ee/dr)	Reported Yields	Advantages	Disadvantages
Organocatalytic Asymmetric Michael Addition	Use of a small chiral organic molecule to catalyze a stereoselective Michael addition, followed by cyclization.	High (often >90% ee)	Moderate to High	Metal-free, environmentally benign, access to both enantiomers with catalyst choice.	Catalyst development can be required; optimization of reaction conditions is crucial.
Chiral Auxiliary-Mediated Synthesis	Covalent attachment of a chiral molecule to the substrate to direct the stereochemical outcome of a key bond-forming step.	Very High (often >98% de)	Good to Excellent	Reliable and predictable stereocontrol; well-established methods.	Requires additional steps for attachment and removal of the auxiliary; stoichiometric use of the chiral source.
Substrate-Controlled Diastereoselective Synthesis	Utilization of a chiral starting material (from the chiral pool) to influence the stereochemistry of subsequent transformations.	Varies (dependent on the specific reaction and substrate)	Moderate to Good	Utilizes readily available and often inexpensive chiral starting materials.	Limited to the stereochemistry of the available starting material; may require more complex synthetic design.

In-Depth Exploration of Synthetic Methodologies

Organocatalytic Asymmetric Michael Addition

This modern approach leverages the power of small, chiral organic molecules to create a chiral environment for the key bond-forming reaction, typically a Michael addition. For the synthesis of 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid, a plausible route involves the conjugate addition of a nitroalkane to an α,β-unsaturated ester, followed by reductive cyclization.

Causality of Stereocontrol: The chiral organocatalyst, often a derivative of proline or a cinchona alkaloid, forms a transient, stereochemically defined intermediate with the electrophile or nucleophile. This directs the approach of the other reactant from a specific face, leading to the preferential formation of one enantiomer. For instance, a bifunctional thiourea catalyst can activate the nitroalkane and the enoate simultaneously through hydrogen bonding, organizing the transition state to favor a specific stereochemical outcome[1].

Experimental Protocol: Organocatalytic Michael Addition

• To a solution of ethyl 2-pentenoate (1.0 equiv) and 1-nitropropane (1.5 equiv) in toluene (0.2 M) at -20 °C is added the chiral bifunctional thiourea catalyst (0.1 equiv).

• The reaction mixture is stirred at -20 °C for 48 hours, monitoring the progress by TLC or LC-MS.

• Upon completion, the reaction is quenched with a saturated aqueous solution of NH4Cl and extracted with ethyl acetate.

• The combined organic layers are washed with brine, dried over Na2SO4, and concentrated under reduced pressure.

• The crude Michael adduct is purified by column chromatography.

• The purified adduct is then subjected to reductive cyclization. A common method is hydrogenation using Raney nickel or palladium on carbon, which reduces the nitro group to an amine that subsequently cyclizes to form the lactam.

• The resulting ethyl 4-ethyl-2-oxopyrrolidine-3-carboxylate is then hydrolyzed to the carboxylic acid.

Logical Flow of the Organocatalytic Approach

Caption: Organocatalytic synthesis workflow.

Chiral Auxiliary-Mediated Synthesis

This classical and robust strategy relies on the temporary incorporation of a chiral molecule to guide the stereochemical course of a reaction. Evans oxazolidinones are a prominent class of chiral auxiliaries that have been successfully employed in the asymmetric synthesis of various carboxylic acid derivatives.

Causality of Stereocontrol: An N-acyloxazolidinone, derived from a chiral amino alcohol, is alkylated. The bulky substituent on the oxazolidinone ring effectively shields one face of the enolate, forcing the incoming electrophile to approach from the less hindered face. This results in a highly diastereoselective alkylation. Subsequent cleavage of the auxiliary yields the enantiomerically enriched product.

Experimental Protocol: Chiral Auxiliary Approach

• Acylation: The chiral oxazolidinone (e.g., (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone) is acylated with an appropriate acyl chloride (e.g., 3-bromopropionyl chloride) to form the N-acyloxazolidinone.

• Enolate Formation: The N-acyloxazolidinone is treated with a strong base, such as lithium diisopropylamide (LDA) or sodium hexamethyldisilazide (NaHMDS), at low temperature (e.g., -78 °C) to generate the corresponding enolate.

• Asymmetric Alkylation: The enolate is then reacted with an ethyl halide (e.g., ethyl iodide) to introduce the ethyl group at the C4 position. The stereochemistry of this addition is controlled by the chiral auxiliary.

• Auxiliary Cleavage: The chiral auxiliary is removed under mild conditions, for example, by hydrolysis with lithium hydroxide and hydrogen peroxide, to yield the desired 4-ethyl-2-oxopyrrolidine-3-carboxylic acid. The chiral auxiliary can often be recovered and reused.

Workflow for Chiral Auxiliary-Mediated Synthesis

Caption: Chiral auxiliary-based synthesis.

Substrate-Controlled Diastereoselective Synthesis

This strategy leverages the inherent chirality of readily available starting materials, such as amino acids, to direct the stereochemical outcome of subsequent reactions. For instance, pyroglutamic acid, a derivative of glutamic acid, can serve as a chiral template.

Causality of Stereocontrol: The existing stereocenter(s) in the chiral starting material influence the facial selectivity of reactions at prochiral centers within the molecule. The steric and electronic properties of the substituents on the chiral scaffold dictate the approach of reagents, leading to the preferential formation of one diastereomer.

Experimental Protocol: Substrate-Controlled Approach

• Starting Material: A suitable chiral precursor, such as a derivative of pyroglutamic acid, is chosen.

• Functional Group Manipulation: The existing functional groups are modified to introduce the necessary moieties for the formation of the target molecule. For example, the carboxylic acid of pyroglutamic acid could be converted to a different functional group to allow for the introduction of the ethyl group.

• Diastereoselective Transformation: A key diastereoselective reaction, such as an alkylation or a conjugate addition, is performed. The stereochemical outcome is directed by the inherent chirality of the substrate.

• Final Modifications: Subsequent chemical transformations are carried out to complete the synthesis of 4-ethyl-2-oxopyrrolidine-3-carboxylic acid.

Conceptual Pathway for Substrate-Controlled Synthesis

Caption: Substrate-controlled synthesis logic.

Conclusion

The stereoselective synthesis of 4-Ethyl-2-oxopyrrolidine-3-carboxylic acid can be approached through several effective strategies. Organocatalytic methods represent a modern and elegant solution, offering high enantioselectivity with the potential for catalytic turnover. Chiral auxiliary-mediated synthesis is a well-established and reliable method that consistently delivers high diastereoselectivity, albeit at the cost of additional synthetic steps. Substrate-controlled approaches are advantageous when a suitable chiral starting material is readily and economically available. The optimal choice of method will depend on the specific requirements of the research or development program, including the desired scale of synthesis, cost considerations, and the available chemical technologies. A thorough evaluation of these factors, guided by the principles and examples outlined in this guide, will enable the selection of the most appropriate and efficient synthetic route.

References

• Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition reactions of carboxylate-substituted enones. Organic & Biomolecular Chemistry. [Link]

• Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. PMC. [Link]

• Synthesis of pyrrolidine-3-carboxylic acid derivatives: Via asymmetric Michael addition reactions of carboxylate-substituted enones. ResearchGate. [Link]

• The endo-aza-Michael addition in the synthesis of piperidines and pyrrolidines. DR-NTU. [Link]

• Asymmetric michael adducts as key building blocks for synthesis of bioactive molecules. MedCrave online. [Link]

• Synthesis of 4-Alkyl-pyrrolidine-3-carboxylic Acid Stereoisomers. ResearchGate. [Link]

• Chiral Organocatalysis. American Chemical Society. [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. PMC. [Link]

• Recent advances in organocatalytic atroposelective reactions. Beilstein Journals. [Link]

• Chiral auxiliary. Wikipedia. [Link]

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